5-Hete lactone

• CAS: 81517-87-5

Core Science & Biosynthesis

chemical properties and stability of 5-Hete lactone

An In-Depth Technical Guide to the Chemical Dynamics and Stability of 5-HETE Lactone

Executive Overview

In the landscape of lipid mediator signaling and drug development, 5-Hydroxyeicosatetraenoic acid (5-HETE) lactone occupies a highly specialized niche. As a cyclic ester derived from the arachidonic acid metabolite 5-HETE, this compound serves as a potent, structurally constrained inhibitor of 5-lipoxygenase (5-LOX)[1]. Its rigid lactone ring makes it several times more pharmacologically potent than its linear free-acid counterpart, rendering it a valuable tool in B cell activation studies and inflammatory pathway modulation[1][2].

However, the very structural feature that confers its potency—the cyclic ester—also introduces significant challenges regarding its chemical and enzymatic stability. This whitepaper provides researchers and assay developers with a comprehensive analysis of the physicochemical properties, synthetic pathways, and serum degradation kinetics of 5-HETE lactone, culminating in a self-validating protocol for quantifying its stability in biological matrices.

Structural and Physicochemical Profiling

(±)5-HETE lactone is formed via the acid-catalyzed nucleophilic addition of the C-5 hydroxyl group to the C-1 carboxyl group of the 5-HETE backbone[1]. Understanding its baseline physicochemical properties is critical for proper storage, solvent selection, and analytical detection.

Table 1: Physicochemical Properties of (±)5-HETE Lactone [1]

Property	Value / Description
Formal Name	tetrahydro-6-(1E,3Z,6Z,9Z)-1,3,6,9-pentadecatetraen-1-yl-2H-pyran-2-one
CAS Number	81517-87-5
Molecular Formula	C20H30O2
Molecular Weight	302.5 g/mol
UV Absorbance Max	236 nm
Pharmacological Target	5-Lipoxygenase (IC50 ≈ 27 µM in rat basophilic leukemia cells)
Solubility Profile	DMF: 50 mg/ml DMSO: 50 mg/ml Ethanol: 50 mg/ml PBS (pH 7.2): 1 mg/ml

Expert Insight: While the compound exhibits moderate solubility in aqueous buffers like PBS, its cyclic ester bond is susceptible to slow spontaneous hydrolysis at physiological pH. For long-term storage, it must be maintained in anhydrous organic solvents (e.g., acetonitrile) at -20°C to preserve the lactone ring integrity[1].

Biosynthetic Formation and Synthetic Methodologies

In biological systems, the precursor 5-HETE is generated through the enzymatic oxidation of arachidonic acid by 5-LOX. The subsequent cyclization into the lactone can occur under specific microenvironmental conditions[1].

For targeted drug development, isolating specific enantiomers (such as (R)- and (S)-6,7-dihydro-5-HETE lactone) is paramount. A highly validated synthetic route utilizes a novel yeast-mediated reduction of a racemic ketoester to establish initial stereocenters. This is followed by a Baeyer-Villiger oxidation, a critical step chosen specifically because it proceeds with complete retention of enantiomeric configuration, ensuring high optical purity of the final lactone.

Biosynthetic formation and enzymatic degradation pathway of 5-HETE lactone.

Pharmacokinetics: Serum Stability and Enzymatic Degradation

The primary barrier to the in vivo efficacy of 5-HETE lactone is its rapid degradation in systemic circulation. While chemically stable in aprotic environments, it is highly susceptible to enzymatic hydrolysis in serum.

Extensive studies have identified Paraoxonase 1 (PON1) —a calcium-dependent esterase synthesized in the liver and secreted into the serum bound to high-density lipoproteins (HDL)—as the primary enzyme responsible for this degradation[3][4]. PON1 acts as a dual-function enzyme in lipid metabolism; it efficiently lactonizes linear 5-HETE and aggressively hydrolyzes 5-HETE lactone back into its inactive linear form[3].

Mechanistic Causality: Inhibition studies using the calcium chelator EDTA or the serine esterase inhibitor phenylmethylsulfonyl fluoride (PMSF) have demonstrated that 80–95% of 5-HETE lactone hydrolysis in human serum is directly attributable to PON1 activity[3]. Therefore, any pharmacokinetic assay involving this compound must account for PON1 kinetics.

Validated Laboratory Protocols

To ensure scientific integrity, assays measuring 5-HETE lactone must be designed as self-validating systems that can differentiate between spontaneous chemical degradation and PON1-mediated enzymatic hydrolysis.

Step-by-step workflow for the PON1-mediated serum stability assay.

Protocol: PON1-Mediated Serum Stability and Hydrolysis Assay

Objective: Quantify the enzymatic half-life of 5-HETE lactone in human serum while isolating PON1-specific activity.

Step-by-Step Methodology & Causality:

• Substrate Preparation: Prepare a 100 µg/ml working stock of (±)5-HETE lactone in anhydrous acetonitrile[1]. Causality: Acetonitrile acts as an aprotic shield, preventing premature aqueous hydrolysis and preserving the lactone ring prior to assay initiation.

• Matrix Equilibration: Pre-warm human serum (diluted 1:10 in 50 mM Tris-HCl buffer, pH 7.4, containing 1 mM CaCl₂) to 37°C for 10 minutes. Causality: PON1 is strictly a calcium-dependent enzyme. The physiological pH and calcium supplementation ensure optimal PON1 structural stability and catalytic activity[3][4].

• Self-Validating Control Setup: Split the serum matrix into two cohorts: "Active" and "Inhibited". To the "Inhibited" cohort, add 5 mM EDTA and incubate for 5 minutes prior to substrate addition. Causality: EDTA chelates the essential Ca²⁺ ions, fully inactivating PON1. If the lactone degrades in the "Active" tube but remains stable in the "Inhibited" tube, the degradation is definitively proven to be PON1-mediated rather than a result of spontaneous background hydrolysis[3].

• Reaction Initiation: Spike the lactone stock into both serum matrices to a final concentration of 10 µM. Vortex gently to ensure homogenous distribution.

• Time-Course Quenching: At defined intervals (0, 5, 15, 30, and 60 mins), extract 50 µL aliquots and immediately mix with 150 µL of ice-cold methanol containing an internal standard (e.g., a deuterated lipid analog). Causality: Methanol rapidly denatures and precipitates serum proteins, instantly halting PON1 enzymatic activity. The cold temperature further suppresses any residual chemical hydrolysis during sample queuing for mass spectrometry.

• LC-MS/MS Quantification: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS, monitoring the parent-to-daughter mass transitions for both the intact lactone and the hydrolyzed free acid.

References

• Synthesis of (R)-6,7-dihydro-5-HETE lactone and (S)-6,7-dihydro-5-HETE lactone by using novel yeast reduction as a key reaction Source: RSC Publishing (Journal of the Chemical Society, Perkin Transactions 1) URL:[Link]

• Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 Source: ResearchGate URL:[Link]

• THE HYDROLYSIS OF 5-HETE LACTONE BY PARAOXONASE 1 AND ITS STABILITY IN SERUM Source: Scholaris.ca (Thesis Repository) URL:[Link]

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The 5-HETE Lactone Signaling Axis: Biosynthesis, Receptor Pharmacology, and Pathophysiological Implications

Executive Summary

As eicosanoid research advances, the focus has expanded beyond linear metabolic products to include complex cyclic derivatives that exert profound autocrine and paracrine effects. 5-HETE lactone , the intramolecular cyclic ester of 5-hydroxyeicosatetraenoic acid (5-HETE), represents a critical node in lipid signaling. Originally identified as a byproduct of the 5-lipoxygenase (5-LOX) pathway, recent pharmacological evidence reclassifies 5-HETE lactone as a potent signaling molecule, an endogenous survival factor in oncology, and a substrate for high-density lipoprotein (HDL)-associated enzymes.

This technical guide synthesizes the biochemical genesis, receptor pharmacology, and self-validating experimental workflows required to accurately study 5-HETE lactone, providing drug development professionals and application scientists with a robust framework for targeting this pathway.

Biochemical Genesis and the PON1 Metabolic Switch

The biosynthesis of 5-HETE lactone begins with the oxidation of arachidonic acid by 5-LOX to form 5-HPETE, which is subsequently reduced to 5-HETE. While 5-HETE can undergo spontaneous, acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl to form a cyclic ester, its physiological regulation is enzymatically driven.

According to authoritative studies indexed by [1], the reversible equilibrium between the linear 5-HETE and its cyclic lactone is tightly regulated by Paraoxonase 1 (PON1) . PON1, a calcium-dependent esterase associated with HDL, exhibits highly efficient lactonase and lactonizing activities. This enzymatic switch is critical: the lactonization of 5-HETE alters its hydrophobicity, receptor affinity, and half-life in the serum, effectively dictating the spatial and temporal limits of its signaling cascade. Furthermore, [2] notes that (±)5-HETE lactone acts as a direct inhibitor of 5-LOX (IC50 ~27 µM), establishing a negative feedback loop in leukotriene biosynthesis.

Caption: Biosynthetic pathway and PON1-mediated equilibrium of 5-HETE lactone.

Receptor Pharmacology and Intracellular Signaling

The primary transducer for 5-HETE and its lactone derivative is OXER1 (Oxoeicosanoid Receptor 1), a G-protein coupled receptor (GPCR) predominantly coupled to Gq and Gi/o proteins.

Upon ligand binding, OXER1 activates Phospholipase C-beta (PLC-β), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). This triggers a rapid, transient release of intracellular calcium (

). In human B-cell lines, this calcium flux is not merely an endpoint but a catalyst. Research published in [3] demonstrates that cross-linking of membrane Ig raises intracellular calcium, which subsequently drives the cellular production of 5-HETE and 5-HETE lactone, creating an autocrine amplification loop essential for B-cell signal transduction.

Caption: OXER1-mediated GPCR signaling cascade triggered by 5-HETE lactone.

Pathophysiological Implications: The Oncology Axis

Beyond immunology, 5-HETE lactone is a critical autocrine survival factor in oncology. Prostate cancer cells (e.g., PC3 and LNCaP lines) constitutively produce 5-HETE in serum-free environments. According to pivotal findings in [4], inhibiting the 5-LOX pathway with MK886 triggers massive apoptosis in these cells.

Crucially, the addition of exogenous 5-HETE lactone is sufficient to rescue these cells from MK886-induced apoptosis and support proliferation in the absence of serum. This establishes 5-HETE lactone not just as a biomarker of 5-LOX activity, as noted by [5], but as a highly viable therapeutic target for disrupting tumor survival networks.

Quantitative Pharmacological Profile

To facilitate assay design and compound tracking, the following table summarizes the core quantitative metrics of 5-HETE lactone:

Parameter	Value / Description	Analytical Relevance
Molecular Weight	302.5 g/mol	Mass spectrometry (LC-MS/MS) calibration
Chemical Formula		Isotope labeling precursor tracking
5-LOX IC50	~27 µM (in RBL cells)	Baseline for competitive inhibition assays
Primary Target	OXER1 (GPCR)	GPCR functional assays (Calcium flux/cAMP)
Metabolic Enzyme	Paraoxonase 1 (PON1)	Lactonase/Lactonization equilibrium studies
UV Absorbance Max	236 nm	RP-HPLC UV detection standard

Self-Validating Experimental Protocols

To ensure scientific integrity, experiments involving eicosanoids must account for their chemical instability. The following protocols are designed as self-validating systems to prevent false positives caused by extraction artifacts.

Protocol A: Artifact-Free Isolation of 5-HETE Lactone from B-Cell Lines

Expertise Insight: A common pitfall in lipidomics is the spontaneous, acid-catalyzed lactonization of linear 5-HETE during standard acidic Bligh-Dyer extractions. To prove that 5-HETE lactone is of cellular origin, researchers must utilize a strictly neutral pH extraction phase.

• Isotope Labeling: Incubate EBV-transformed human B-cells (

  cells/mL) with -Arachidonic Acid for 18 hours to achieve steady-state membrane incorporation.

• Stimulation: Wash cells and stimulate with 5 µM of the calcium ionophore A23187 for 15 minutes. (Causality: This artificially mimics B-cell receptor cross-linking, inducing the necessary

  spike to activate cytosolic Phospholipase A2).

• Neutral Extraction: Quench the reaction with ice-cold methanol. Extract lipids using a neutral chloroform/methanol/water partition (pH 7.2) to strictly prevent artifactual lactonization.

• RP-HPLC Separation: Run the organic phase through a C18 Reversed-Phase HPLC column. (Causality: The cyclic ester ring makes 5-HETE lactone significantly more hydrophobic than linear 5-HETE, allowing clear baseline resolution).

• Validation: Quantify fractions using a Radioimmunoassay (RIA) or tandem mass spectrometry (LC-MS/MS).

Protocol B: Apoptosis Rescue Assay in Prostate Cancer

Expertise Insight: To validate a molecule as a survival factor, one must first ablate its endogenous production to observe the pathological phenotype, then rescue it exogenously.

• Cell Culture: Seed PC3 or LNCaP cells in 6-well plates and serum-starve for 24 hours to eliminate exogenous lipid interference.

• Endogenous Ablation: Treat cells with 10 µM MK886 (a 5-LOX activating protein inhibitor) to block endogenous 5-HETE/5-HETE lactone biosynthesis.

• Phenotypic Observation: Confirm the onset of apoptosis at 12 hours via Annexin V/PI staining and flow cytometry.

• Exogenous Rescue: In a parallel cohort, co-administer MK886 with 1 µM synthetic (±)5-HETE lactone.

• Validation: A successful rescue (restoration of cell viability to >90% of vehicle control) definitively validates the autocrine survival loop.

Caption: Self-validating experimental workflow for the apoptosis rescue assay.

References

• Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 PubMed (NIH) URL:[Link]

• Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction. The Journal of Immunology URL:[Link]

• Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells PMC (NIH) URL:[Link]

Cellular Targets of 5-HETE Lactone: An In-depth Technical Guide

Abstract

5-Hydroxyeicosatetraenoic acid (5-HETE) is a primary metabolite of arachidonic acid generated via the 5-lipoxygenase (5-LOX) pathway.[1][2] While 5-HETE itself exhibits biological activity, its intramolecular esterification to form 5-HETE lactone presents a molecule with distinct and significant cellular effects. This guide provides a comprehensive technical overview of the known and putative cellular targets of 5-HETE lactone, delving into its mechanism of action and the downstream signaling pathways it modulates. We will explore its role in physiological and pathophysiological processes, including inflammation and cancer, and detail experimental methodologies for identifying and validating its molecular targets. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important lipid mediator.

Introduction: From 5-HETE to a Bioactive Lactone

The 5-lipoxygenase pathway is a critical branch of the arachidonic acid cascade, producing a variety of potent lipid mediators, including leukotrienes and 5-HETE.[1][2] 5-HETE is produced when 5-LOX acts on arachidonic acid to form 5(S)-hydroperoxyeicosatetraenoic acid (5(S)-HpETE), which is then reduced.[3] While 5-HETE itself can influence cellular processes like proliferation and chemotaxis, its conversion to 5-HETE lactone creates a more stable and potentially more specific signaling molecule.[4][5] This lactonization process is an intramolecular esterification, and the resulting five-membered ring structure alters the molecule's chemical properties and its interactions with cellular components. The enzyme paraoxonase 1 (PON1) has been shown to efficiently hydrolyze 5-HETE lactone back to its open form, suggesting a dynamic regulation of its cellular levels and activity.[6]

Primary Cellular Target: Peroxisome Proliferator-Activated Receptor Gamma (PPARγ)

A significant body of evidence points to the nuclear receptor Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) as a primary cellular target of 5-HETE lactone. PPARs are ligand-activated transcription factors that play crucial roles in lipid and glucose metabolism, inflammation, and cellular differentiation.[7][8][9][10]

PPARs form heterodimers with the retinoid X receptor (RXR) and bind to specific DNA sequences known as peroxisome proliferator hormone response elements (PPREs) in the promoter regions of target genes, thereby regulating their transcription.[7][11]

While various fatty acids and their metabolites can act as endogenous ligands for PPARs, 5-HETE and its derivatives, including the lactone, have been identified as activators of PPARγ.[7] This interaction is critical as PPARγ is implicated in numerous diseases, including obesity, diabetes, atherosclerosis, and cancer.[12]

Mechanism of PPARγ Activation

The binding of a ligand to the ligand-binding domain (LBD) of PPARγ induces a conformational change in the receptor. This change facilitates the dissociation of corepressor proteins and the recruitment of coactivator proteins, leading to the initiation of target gene transcription.[11][13] Synthetic ligands for PPARγ, such as the thiazolidinediones (TZDs), bind to a canonical ligand-binding pocket.[14] It is believed that endogenous ligands like 5-HETE lactone occupy a similar or overlapping site, initiating the cascade of events leading to gene expression changes.[13][14]

Role in Pathophysiology

The interaction of 5-HETE lactone with its cellular targets has significant implications for several disease states, most notably cancer and inflammation.

Cancer

The 5-LOX pathway is frequently upregulated in various cancers, including prostate, lung, and pancreatic cancer.[15][16] The production of 5-HETE and its derivatives, such as the lactone, can create an autocrine loop that promotes cancer cell proliferation and survival.[4]

• Pro-proliferative and Anti-apoptotic Effects: Studies have shown that exogenous 5-HETE and its derivatives can support the proliferation of cancer cells and protect them from apoptosis induced by 5-lipoxygenase inhibitors.[4] In gastric cancer cells, 5-HETE promotes cell growth and protects against chemotherapy-induced toxicity.[17] The activation of the PI3 kinase/Akt pathway has been identified as a downstream mechanism of the pro-proliferative effects of 5-HETE in pancreatic cancer cells.[16]

• Modulation of Androgen Metabolism: 5-HETE can regulate androgen metabolism by inducing the expression of aldo-keto reductase (AKR) family members, which are involved in the reduction of androgens.[18] This effect is dependent on the transcription factor Nrf2 and has broad implications for androgen-sensitive cancers like prostate cancer.[18]

Inflammation

5-HETE and its metabolites are potent inflammatory mediators.[5][15] They act as chemoattractants for neutrophils and eosinophils, contributing to the inflammatory infiltrate at sites of injury or infection.[3][5]

• Neutrophil Activation: 5-HETE can stimulate human neutrophils to increase their cytosolic calcium levels and promote the translocation of protein kinase C, leading to the generation of superoxide anions and the release of granule-bound enzymes.[19]

• Eosinophil Chemotaxis: The oxidized metabolite of 5-HETE, 5-oxo-ETE, is a particularly potent chemoattractant for eosinophils, a key cell type in allergic inflammation.[1][3]

Other Potential Cellular Targets and Mechanisms

While PPARγ is a well-established target, it is likely that 5-HETE lactone interacts with other cellular components to exert its diverse biological effects.

• G-protein Coupled Receptors (GPCRs): The structurally related metabolite, 5-oxo-ETE, is known to signal through the G-protein coupled receptor OXE to mediate inflammatory and chemotactic responses.[5] It is plausible that 5-HETE lactone may also interact with specific GPCRs, although this requires further investigation.

• Nuclear Factor Erythroid 2-Related Factor 2 (Nrf2): As mentioned earlier, the effects of 5-HETE on androgen metabolism are mediated by the transcription factor Nrf2.[18] 5-HETE and its metabolites have been shown to induce the nuclear translocation of Nrf2 and upregulate the expression of its target genes, which are involved in antioxidant and detoxification responses.[18][20]

• Esterification into Phospholipids: 5-HETE can be esterified into membrane phospholipids.[15] This incorporation can modulate cellular responses, such as the stimulated production of superoxide and interleukin-8 in neutrophils.[15]

Experimental Approaches for Target Identification and Validation

Identifying and validating the cellular targets of small molecules like 5-HETE lactone requires a multi-pronged approach, combining biochemical, cellular, and computational methods.

Target Identification

5.1.1. Affinity Chromatography

• Principle: This technique involves immobilizing a derivatized form of 5-HETE lactone onto a solid support (e.g., agarose beads). A cell lysate is then passed over this matrix, and proteins that specifically bind to the lactone are retained. After washing away non-specific binders, the target proteins are eluted and identified by mass spectrometry.

• Protocol:

  • Ligand Immobilization: Synthesize a 5-HETE lactone analog with a linker arm suitable for covalent attachment to an activated chromatography resin.

  • Cell Lysate Preparation: Prepare a native cell lysate from a relevant cell line (e.g., a cancer cell line known to respond to 5-HETE lactone).

  • Affinity Purification: Incubate the cell lysate with the 5-HETE lactone-coupled resin.

  • Washing: Wash the resin extensively with a buffer to remove non-specifically bound proteins.

  • Elution: Elute the specifically bound proteins using a competitive ligand (e.g., free 5-HETE lactone) or by changing the buffer conditions (e.g., pH or salt concentration).

  • Protein Identification: Analyze the eluted proteins by SDS-PAGE and identify them using mass spectrometry (e.g., LC-MS/MS).

5.1.2. Computational Docking

• Principle: In silico molecular docking simulations can predict the binding of 5-HETE lactone to the three-dimensional structures of known proteins. This can help to prioritize potential targets for experimental validation.

• Methodology:

  • Obtain the 3D structure of 5-HETE lactone and potential protein targets from databases (e.g., PDB).

  • Use docking software (e.g., AutoDock, Glide) to predict the binding mode and affinity of the lactone to the protein targets.

  • Analyze the docking results to identify proteins with high predicted binding affinities and favorable interaction profiles.

Target Validation

5.2.1. Direct Binding Assays

• Surface Plasmon Resonance (SPR): This technique measures the binding of 5-HETE lactone to a purified candidate protein immobilized on a sensor chip in real-time, providing kinetic data (association and dissociation rates) and binding affinity.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat change upon binding of 5-HETE lactone to a purified candidate protein in solution, providing a complete thermodynamic profile of the interaction.

5.2.2. Cell-Based Reporter Assays

• Principle: If the candidate target is a transcription factor like PPARγ, a reporter gene assay can be used to confirm functional activation. This involves transfecting cells with a plasmid containing a reporter gene (e.g., luciferase) under the control of a promoter with response elements for the transcription factor.

• Protocol (for PPARγ):

  • Co-transfect cells (e.g., HEK293T) with an expression vector for PPARγ and a reporter plasmid containing a PPRE-driven luciferase gene.

  • Treat the transfected cells with varying concentrations of 5-HETE lactone.

  • Measure luciferase activity to quantify the activation of PPARγ.

5.2.3. Genetic Manipulation

• siRNA/shRNA or CRISPR/Cas9: Knockdown or knockout of the gene encoding the candidate target protein should abolish or significantly reduce the cellular response to 5-HETE lactone. For example, knocking down PPARγ should attenuate the pro-proliferative effects of 5-HETE lactone in cancer cells.

Therapeutic Implications and Future Directions

The identification of cellular targets for 5-HETE lactone has significant therapeutic implications. Targeting the 5-LOX pathway is already a strategy for treating inflammatory diseases, and understanding the downstream effectors of its metabolites can lead to the development of more specific and effective drugs.

• Drug Development: Modulating the activity of 5-HETE lactone targets, such as PPARγ, with small molecule agonists or antagonists could be a viable therapeutic approach for various cancers and inflammatory conditions.

• Future Research: Further research is needed to:

  • Unambiguously identify all the cellular targets of 5-HETE lactone.

  • Elucidate the complete signaling networks modulated by this lipid mediator.

  • Determine the precise role of 5-HETE lactone in different physiological and pathological contexts in vivo.

  • Investigate the potential for therapeutic interventions targeting the 5-HETE lactone-receptor axis.

Conclusion

5-HETE lactone is a bioactive lipid mediator with significant effects on cellular proliferation, survival, and inflammation. Its primary identified cellular target is the nuclear receptor PPARγ, through which it modulates gene expression. However, emerging evidence suggests that it may interact with other cellular components to exert its pleiotropic effects. A thorough understanding of the cellular targets and signaling pathways of 5-HETE lactone is crucial for elucidating its role in health and disease and for the development of novel therapeutic strategies. The experimental approaches outlined in this guide provide a framework for researchers to further unravel the complexities of this important signaling molecule.

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• Li, S., et al. (2020). ALOX5-5-HETE promotes gastric cancer growth and alleviates chemotherapy toxicity via MEK/ERK activation. Cancer Letters, 493, 1-12. Retrieved from [Link]

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• 18. 5-Hydroxyeicosatetraenoic Acid Controls Androgen Reduction in Diverse Types of Human Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 5-Hydroxyeicosatetraenoate promotes Ca2+ and protein kinase C mobilization in neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Nrf2 Activation by 5-lipoxygenase Metabolites in Human Umbilical Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Executive Summary: The Dual Nature of 5-HETE Lactone

An in-depth technical guide on the biochemical mechanics, immunological role, and experimental quantification of 5-HETE lactone.

In the landscape of lipidomics and innate immunity, 5-hydroxyeicosatetraenoic acid (5-HETE) and its downstream leukotrienes are well-established drivers of macrophage and neutrophil chemotaxis. However, 5-HETE lactone —a cyclic ester formed via the acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of 5-HETE [1]—represents a critical, yet often overlooked, regulatory node.

As a Senior Application Scientist, I approach 5-HETE lactone not merely as a metabolic byproduct, but as an active immunomodulator. It functions as an endogenous feedback inhibitor of 5-lipoxygenase (5-LOX) and serves as a unique substrate for high-density lipoprotein (HDL)-associated Paraoxonase 1 (PON1) [3]. This whitepaper deconstructs the biosynthesis of 5-HETE lactone, its role in innate immune cell survival, and provides field-proven, self-validating protocols for its quantification.

Mechanistic Grounding: Biosynthesis and 5-LOX Regulation

In innate immune cells (macrophages, neutrophils, and eosinophils), the mobilization of Arachidonic Acid (AA) by cytosolic Phospholipase A2 (cPLA2) initiates the eicosanoid cascade. 5-LOX, in concert with the 5-Lipoxygenase-Activating Protein (FLAP), oxidizes AA into 5-HPETE, which is subsequently reduced to 5-HETE.

Under specific intracellular conditions, 5-HETE undergoes cyclization to form 5-HETE lactone. This structural transition fundamentally alters its biological activity. While linear 5-HETE is a chemoattractant, 5-HETE lactone acts as a competitive inhibitor of 5-LOX (IC50 ≈ 27 µM) [1]. Furthermore, 5-HETE lactone functions as an autocrine survival factor; in models of cellular stress, exogenous addition of 5-HETE lactone prevents mitochondrial permeability transition and massive apoptosis induced by 5-LOX inhibitors (e.g., MK886) [2].

Fig 1. Biosynthetic pathway of 5-HETE lactone and its feedback inhibition on 5-LOX.

Immunological Significance in Macrophages

The innate immune system utilizes lipid mediators to dictate the onset and resolution of inflammation. 5-HETE lactone integrates into this system through two primary mechanisms:

• Phospholipid Incorporation and Release: In macrophages, 5-HETE is preferentially incorporated into the sn-2 position of membrane phospholipids. Upon secondary stimulation and PLA2 activation, a significant fraction (up to 23%) of this stored lipid is uniquely released in the lactone form [4].

• The PON1 Axis and Atherosclerosis: Paraoxonase 1 (PON1) is an HDL-associated enzyme renowned for its anti-atherogenic properties. PON1 exhibits specific lactonase activity, and 5-HETE lactone is one of its primary physiological substrates [3]. The hydrolysis of macrophage-derived 5-HETE lactone by PON1 prevents the localized accumulation of oxidized lipids, thereby mitigating foam cell formation in the arterial wall.

Table 1: Quantitative and Functional Comparison of 5-LOX Metabolites

Metabolite	Molecular Weight	Primary Target / Receptor	Biological Function in Innate Immunity
5-HETE	320.5 g/mol	OXER1, BLT2	Induces neutrophil chemotaxis and degranulation.
5-HETE Lactone	302.5 g/mol	5-LOX (Inhibitor), PON1	Feedback regulates 5-LOX; prevents immune cell apoptosis [2].
LTB4	336.5 g/mol	BLT1, BLT2	Potent chemoattractant; amplifies pro-inflammatory signaling.
5-oxo-ETE	318.5 g/mol	OXER1	Highly potent eosinophil and neutrophil chemoattractant.

Experimental Workflows: Self-Validating Protocols

To rigorously study 5-HETE lactone, standard lipidomics approaches must be modified. The lactone ring is susceptible to spontaneous hydrolysis under highly basic conditions, and trace metals can oxidize the eicosanoid double bonds.

As an application scientist, I mandate the following self-validating LC-MS/MS workflow. The protocol is designed with inherent causality: every step includes a specific control to ensure the detected lactone is biologically derived, not an extraction artifact.

Fig 2. Self-validating LC-MS/MS workflow for 5-HETE lactone quantification.

Protocol: LC-MS/MS Quantification of 5-HETE Lactone in Macrophages

Step 1: Cell Preparation & Equilibration

• Action: Seed human monocyte-derived macrophages (hMDMs) or J774.2 murine macrophages at

  cells/well in serum-free RPMI 1640.

• Causality: Serum contains exogenous lipids and PON1, which will rapidly hydrolyze secreted 5-HETE lactone [3]. Serum-free conditions are mandatory to isolate cell-autonomous production.

Step 2: Targeted 5-LOX Activation

• Action: Stimulate cells with 5 µM A23187 (Calcium Ionophore) for 30 minutes at 37°C.

• Causality: 5-LOX requires a massive intracellular calcium influx to translocate to the nuclear envelope and dock with FLAP. A23187 forces this translocation, ensuring maximum eicosanoid output.

• Self-Validation Check: Pre-treat a parallel control well with 10 µM MK886 (FLAP inhibitor) for 30 mins prior to A23187. If the lactone peak persists in the MK886 sample, your signal is an artifact of auto-oxidation, not enzymatic 5-LOX activity [2].

Step 3: Quenching and Internal Standardization

• Action: Quench the reaction with 2 volumes of ice-cold methanol containing 0.1% formic acid and 10 ng of deuterated internal standard (5-HETE-d8).

• Causality: Methanol precipitates proteins, halting enzymatic degradation. Formic acid maintains a low pH, preserving the acid-stable lactone ring [5]. The internal standard corrects for downstream extraction losses and MS ion suppression.

Step 4: Solid Phase Extraction (SPE)

• Action: Load the supernatant onto a pre-conditioned C18 SPE cartridge. Wash with 10% methanol in water, and elute with 100% ethyl acetate.

• Causality: Ethyl acetate is highly efficient at recovering non-polar cyclic esters while leaving behind polar phospholipids that would foul the mass spectrometer's electrospray ionization (ESI) source.

Step 5: LC-MS/MS Analysis

• Action: Resolve lipids on a C18 reversed-phase column using a gradient of Water/Acetonitrile (both containing 0.1% formic acid). Detect 5-HETE lactone in positive ion mode (ESI+) using Multiple Reaction Monitoring (MRM).

• Causality: While linear 5-HETE is typically analyzed in negative ion mode

  , the lactone lacks a free carboxylic acid. It ionizes far more efficiently in positive mode as a protonated adduct , yielding a precursor ion of m/z 303.2.

Conclusion & Drug Development Perspectives

For drug development professionals targeting inflammatory diseases, 5-HETE lactone cannot be ignored. Its ability to inhibit 5-LOX presents a template for designing novel, self-limiting anti-inflammatory therapeutics. Furthermore, measuring the ratio of 5-HETE to 5-HETE lactone in patient serum could serve as a highly sensitive biomarker for innate immune activation and endogenous PON1 activity, offering a new diagnostic window into atherosclerosis and chronic macrophage-driven inflammation.

References

• Ghosh J, Myers CE. "Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells". Proceedings of the National Academy of Sciences (PNAS). URL:[Link]

• Camps J, Marsillach J, Joven J. "The paraoxonases: role in human diseases and targeted therapies". Biochemia Medica. URL:[Link]

• Zanoni G, et al. "Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs". MDPI Molecules. URL:[Link]

Biosynthesis and Isolation of 5-HETE Lactone: A Technical Whitepaper on Arachidonic Acid Metabolism

Executive Summary

Arachidonic acid (AA) metabolism represents a critical node in cellular signaling, inflammation, and oncogenesis. While the leukotriene synthesis pathway is widely documented, the biosynthesis of 5-hydroxyeicosatetraenoic acid (5-HETE) and its subsequent conversion into the cyclic ester 5-HETE lactone remains a highly specialized area of lipidomics. As a potent feedback inhibitor of 5-lipoxygenase (5-LOX) and a marker of cellular activation, 5-HETE lactone holds significant implications for immunology and oncology drug development. This whitepaper provides an in-depth mechanistic analysis of the 5-HETE lactone biosynthetic cascade, detailing its structural properties, cellular generation, and analytical isolation.

Mechanistic Pathway: From Arachidonic Acid to 5-HETE Lactone

The generation of 5-HETE lactone is intrinsically linked to the 5-LOX enzymatic cascade. The process transitions from membrane lipid hydrolysis to a final intramolecular esterification:

• Phospholipid Hydrolysis : Following an influx of intracellular calcium, cytosolic phospholipase A2 (cPLA2) liberates arachidonic acid from the sn-2 position of membrane phospholipids.

• Oxygenation : 5-LOX, operating in concert with the 5-lipoxygenase-activating protein (FLAP) at the nuclear envelope, catalyzes the insertion of molecular oxygen into AA to form the unstable intermediate 5-hydroperoxyeicosatetraenoic acid (5-HPETE).

• Reduction : 5-HPETE is rapidly reduced by ubiquitous cellular glutathione peroxidases (GPx) to form the stable alcohol, 5-HETE.

• Lactonization : 5-HETE undergoes an intramolecular esterification. The C-5 hydroxyl group acts as a nucleophile, attacking the C-1 carboxyl group to form a six-membered cyclic ester (δ-lactone). While this can occur as an acid-catalyzed chemical artifact during harsh solvent extraction, radiolabeling studies in human B cell lines have demonstrated that 5-HETE lactone is actively generated in the presence of intact cells, confirming its biologically relevant cellular origin[1].

Figure 1: Biosynthetic pathway of 5-HETE lactone from arachidonic acid via the 5-LOX cascade.

Physicochemical and Pharmacological Profile

5-HETE lactone is a bioactive lipid with distinct pharmacological roles. It acts as a competitive inhibitor of 5-LOX, effectively serving as a negative feedback regulator of the leukotriene synthesis pathway[2]. Furthermore, its linear precursor, 5-HETE, is a critical survival factor in human prostate cancer cells; inhibiting the 5-LOX pathway blocks 5-HETE production and triggers massive apoptosis in both hormone-responsive and non-responsive cancer cell lines[3].

Quantitative & Structural Properties of 5-HETE Lactone

Property	Value	Biological / Analytical Significance
IUPAC Name	tetrahydro-6-(1E,3Z,6Z,9Z)-1,3,6,9-pentadecatetraen-1-yl-2H-pyran-2-one	Defines the δ-lactone (6-membered cyclic ester) core.
Molecular Formula	C20H30O2	Reflects the loss of H2O from linear 5-HETE (C20H32O3).
Molecular Weight	302.5 g/mol	Used for Mass Spectrometry precursor ion targeting (MH+: 303.0).
CAS Number	81517-87-5 (Racemic)	Essential for sourcing analytical reference standards[2].
UV Absorbance (λ max)	236 nm	Optimal wavelength for HPLC-UV detection due to the conjugated diene[2].
Pharmacology (Target)	5-Lipoxygenase (5-LOX)	Acts as a competitive inhibitor and metabolic marker[2].
Inhibitory Potency (IC50)	~27 µM (Rat basophilic leukemia cells)	Several times more potent than linear (±)5-HETE in inhibiting 5-LOX[2].

Experimental Workflow: Cellular Induction and Analytical Extraction

To study 5-HETE lactone, researchers must induce its production in vitro while strictly preventing artifactual lactonization during sample preparation. The following protocol outlines a self-validating system for the extraction and reversed-phase HPLC analysis of 5-HETE lactone from cultured lymphocytes.

Figure 2: Workflow for the cellular induction, extraction, and HPLC detection of 5-HETE lactone.

Step-by-Step Methodology & Causality

Step 1: Cellular Labeling and Starvation

• Action: Wash cultured human B cell lines (e.g., EBV-transformed) and resuspend in serum-free media. Incubate with [3H]-Arachidonic Acid (0.5 µCi/mL) for 2-4 hours.

• Causality: Endogenous 5-HETE lactone levels are often below the limit of detection for standard UV absorbance. Radiolabeling the intracellular phospholipid pool allows for high-sensitivity tracking of the metabolite[1]. Serum starvation eliminates exogenous lipid interference.

Step 2: Pathway Activation via Calcium Influx

• Action: Stimulate the cells by adding the calcium ionophore A23187 (1-5 µM) for 15-30 minutes at 37°C[1].

• Causality: 5-LOX is a cytosolic enzyme that requires a sharp increase in intracellular calcium to translocate to the nuclear envelope, where it docks with FLAP to access arachidonic acid. A23187 artificially bypasses receptor-mediated signaling to guarantee robust 5-LOX activation.

Step 3: Quenching and Neutral Extraction (Self-Validating Step)

• Action: Terminate the reaction by adding an equal volume of ice-cold acetonitrile to precipitate proteins. Centrifuge at 3,000 x g for 15 minutes at 4°C and collect the supernatant. Crucially, do not acidify the aqueous phase.

• Causality: Standard eicosanoid extractions use acidic conditions to protonate carboxyl groups for organic partitioning. However, because 5-HETE lactone is formed via acid-catalyzed intramolecular esterification, an acidic extraction will artificially convert linear 5-HETE into the lactone[1]. Maintaining a neutral pH ensures the detected lactone is of genuine cellular origin.

• System Validation: A cell-free blank spiked with [3H]-5-HETE must be extracted in parallel. The absence of lactone conversion in this blank validates that the lactone observed in the biological sample is not a chemical artifact of the extraction solvent[1].

Step 4: Chromatographic Separation (RP-HPLC)

• Action: Evaporate the supernatant under a gentle stream of nitrogen gas and reconstitute in the HPLC mobile phase (e.g., Methanol:Water 70:30 v/v). Inject onto a C18 Reversed-Phase HPLC column.

• Causality: Reversed-phase HPLC effectively separates the highly non-polar 5-HETE lactone from the more polar linear 5-HETE. Detection is achieved by monitoring UV absorbance at 236 nm (targeting the conjugated diene) or via inline scintillation counting for the [3H] label[2],[1].

Chemical Synthesis Considerations

For drug development professionals requiring high-purity analytical standards, total chemical synthesis is preferred over biological extraction. Advanced synthetic routes utilize yeast-mediated reduction products to build the chiral centers. Specifically, the Baeyer-Villiger oxidation of cyclopentanone derivatives allows for the complete retention of enantiomeric excess, yielding optically pure (S)- or (R)-6,7-dihydro-5-HETE lactones with high fidelity[4].

References

• Title: Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction. Source: The Journal of Immunology / PubMed URL: [Link]

• Title: Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells. Source: Proceedings of the National Academy of Sciences (PNAS) / PMC URL: [Link]

• Title: New Method for Synthesizing the Intermediates to 5-HETE from Yeast-mediated Reduction Products by Employing Baeyer-Villiger Oxidation. Source: Bioscience, Biotechnology, and Biochemistry / Taylor & Francis URL: [Link]

Sources

• 1. Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Development and Validation of a High-Sensitivity Competitive ELISA for 5-HETE Lactone

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Mechanistic Rationale & Biological Significance

5-Hydroxyeicosatetraenoic acid (5-HETE) lactone is a cyclic ester derived from the acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of linear 5-HETE 1[1]. As a downstream product of the 5-lipoxygenase (5-LOX) pathway, the 5-HETE family serves as a critical biomarker cluster for evaluating arachidonic acid metabolism in inflammatory diseases, asthma, and cardiovascular pathologies 2[2].

However, quantifying this specific lipid mediator in biological matrices presents a severe analytical challenge due to its rapid enzymatic hydrolysis. In human and murine serum, 5-HETE lactone is highly unstable due to the robust lactonase activity of Paraoxonase 1 (PON1) and various circulating carboxylesterases 3[3]. PON1, a calcium-dependent enzyme associated with high-density lipoproteins (HDL), efficiently cleaves the δ-lactone ring, reverting the molecule to linear 5-HETE 4[4]. Consequently, a robust ELISA must incorporate a self-validating pre-analytical workflow that completely halts esterase and lactonase activity at the point of sample collection.

Metabolic pathway of 5-HETE lactone from Arachidonic Acid and its hydrolysis by PON1.

Assay Design Principles

Because 5-HETE lactone is a small lipid molecule (MW 302.5 g/mol ) 1[1], it lacks the physical dimensions required to accommodate two simultaneous antibody binding events. Therefore, a sandwich ELISA is physically impossible. We engineered a Competitive Enzyme-Linked Immunosorbent Assay (cELISA) .

In this format, the microplate is pre-coated with a 5-HETE lactone-BSA conjugate. Free 5-HETE lactone in the biological sample competes with the immobilized conjugate for a limited number of binding sites on a highly specific primary monoclonal antibody. This establishes an inverse quantitative relationship: a high optical density (OD) signal indicates a low concentration of the target biomarker in the sample.

Quantitative Performance & Specificity Data

To ensure the assay acts as a self-validating system, the primary antibody was rigorously screened against structurally similar eicosanoids to guarantee that the signal is driven exclusively by the lactone ring structure, not the linear aliphatic chain.

Table 1: Cross-Reactivity Profile of Anti-5-HETE Lactone Antibody

Interfering Compound	Cross-Reactivity (%)	Causality / Structural Note
5-HETE Lactone	100%	Target Analyte (Closed Ring)
5(S)-HETE	< 0.1%	Lacks the δ-lactone ring
12(S)-HETE	< 0.01%	Incorrect hydroxyl position
15(S)-HETE	< 0.01%	Incorrect hydroxyl position
Arachidonic Acid	< 0.01%	Unoxidized precursor
Leukotriene B4	< 0.01%	Distinct downstream metabolite

Table 2: Assay Performance Characteristics

Parameter	Validated Value
Assay Format	Competitive ELISA
Limit of Detection (LOD)	15 pg/mL
Limit of Quantification (LOQ)	45 pg/mL
Dynamic Range	45 - 5,000 pg/mL
Intra-Assay Precision (CV)	< 6% (n=20)
Inter-Assay Precision (CV)	< 9% (n=10 plates)

Detailed Experimental Protocol

The following protocol outlines the critical steps for executing the 5-HETE lactone ELISA. Note: Strict adherence to the pre-analytical sample preparation is mandatory to prevent false-negative results caused by endogenous lactonases.

Sequential workflow of the competitive 5-HETE lactone ELISA.

Step 1: Sample Collection & Pre-treatment (Critical Step)

• Collect whole blood into tubes containing K2-EDTA .

• Immediately upon collection, spike the sample with Phenylmethylsulfonyl fluoride (PMSF) to achieve a final concentration of 2 mM.

• Centrifuge at 2,000 x g for 15 minutes at 4°C to separate plasma.

• Causality: EDTA serves a dual purpose: it prevents coagulation and chelates the calcium ions (Ca²⁺) strictly required for PON1 stability and catalytic activity 4[4]. PMSF covalently binds to the active site serine residues of circulating carboxylesterases 3[3]. Without this synergistic inhibition, endogenous 5-HETE lactone will be hydrolyzed within minutes, leading to severe under-recovery.

Step 2: Reagent Preparation

• Standard Curve: Reconstitute the 5-HETE lactone standard in an assay buffer containing the exact same concentration of EDTA and PMSF as the samples.

• Causality: Matrix matching is essential in competitive ELISAs. Differences in ionic strength or solvent composition between the standard curve and the sample will alter antibody binding kinetics, skewing the quantification.

Step 3: Competitive Incubation

• Add 50 µL of standards or prepared samples to the pre-coated microplate wells.

• Immediately add 50 µL of the primary Anti-5-HETE Lactone Antibody to all wells.

• Seal the plate and incubate for 2 hours at room temperature on an orbital shaker (~400 rpm).

• Causality: Shaking ensures homogeneous distribution of the small molecule and the antibody, accelerating the system toward thermodynamic equilibrium and reducing well-to-well variance (improving intra-assay CV).

Step 4: Washing & Secondary Antibody

• Aspirate the wells and wash 3 times with 300 µL of Wash Buffer (PBS + 0.05% Tween-20).

• Add 100 µL of HRP-Conjugated Secondary Antibody to each well.

• Incubate for 1 hour at room temperature.

• Wash 5 times with 300 µL of Wash Buffer.

• Causality: The increased stringency (5 washes) after the secondary antibody step is critical. Any residual, unbound HRP conjugate will react with the substrate, artificially inflating the OD. In a competitive ELISA, an artificially high OD mimics a falsely low analyte concentration.

Step 5: Signal Development & Data Acquisition

• Add 100 µL of TMB (Tetramethylbenzidine) Substrate to each well. Incubate in the dark for 15-20 minutes.

• Add 50 µL of Stop Solution (1M H₂SO₄) to terminate the reaction. The color will transition from blue to yellow.

• Read the optical density (OD) at 450 nm within 10 minutes using a microplate reader.

• Calculate results using a 4-parameter logistic (4-PL) curve fit.

References

• Title: (±)5-HETE lactone (CAS 81517-87-5)
• Title: Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs)
• Title: Lactonase and lactonizing activities of human serum paraoxonase (PON1)
• Title: The paraoxonase 1, 2 and 3 in humans Source: Biochemia Medica URL

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biochemia-medica.com [biochemia-medica.com]

purification of 5-Hete lactone from cell extracts

Application Note & Protocol

High-Purity Isolation of 5-HETE Lactone from Cellular Extracts: A Comprehensive Guide to Extraction, Purification, and Analysis

Abstract

This guide provides a detailed framework for the purification of 5-hydroxyeicosatetraenoic acid (5-HETE) lactone from biological cell extracts. 5-HETE, a primary metabolite of arachidonic acid via the 5-lipoxygenase pathway, plays a significant role in inflammatory and allergic responses.[1][2] Its internal ester, 5-HETE lactone, is a cyclized derivative that can form from 5-HETE and exhibits distinct biological activities, including the inhibition of 5-lipoxygenase itself.[3] The accurate isolation and quantification of this lactone are critical for understanding its physiological and pathological roles. This document outlines a robust workflow encompassing cell culture stimulation, efficient lipid extraction, solid-phase extraction (SPE) for enrichment, and high-performance liquid chromatography (HPLC) for final purification, culminating in identification and quantification by mass spectrometry.

Introduction: The Significance of the 5-HETE Pathway

Arachidonic acid (AA) is metabolized by three major enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP). The 5-lipoxygenase (5-LOX) pathway, highly active in inflammatory cells like neutrophils, converts AA first into 5-hydroperoxyeicosatetraenoic acid (5-HPETE), which is then rapidly reduced by peroxidases to 5-HETE.[4] 5-HETE is a precursor to other potent signaling molecules, such as the chemoattractant 5-oxo-ETE, and can be esterified into membrane phospholipids, serving as a cellular reservoir.[1][4][5]

5-HETE lactone is the intramolecular ester formed via the nucleophilic addition of the C-5 hydroxyl group to the C-1 carboxyl group of 5-HETE, a process that can be catalyzed by acidic conditions.[3][6] While sometimes considered an artifact of extraction procedures, its potential for endogenous formation and unique biological profile necessitate reliable purification methods to study its function. This protocol is designed to maximize the recovery and purity of 5-HETE lactone from cell extracts for downstream applications in research and drug development.

Biochemical Pathway Overview

Sources

• 1. 5-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced esterification process of 5-hydroxyeicosatetraenoic acid (5-HETE) in PMN from asthmatic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Application Note: Analytical Standardization and LC-MS/MS Profiling of 5-HETE Lactone

Introduction & Mechanistic Grounding

(±)5-HETE lactone is a cyclic ester and a highly bioactive intermediate in the arachidonic acid (AA) metabolic cascade. It is formed via the acid-catalyzed nucleophilic addition of the C-5 hydroxyl group to the C-1 carboxyl group of 5-hydroxyeicosatetraenoic acid (5-HETE)1[1].

Far from being a mere analytical artifact, 5-HETE lactone serves critical regulatory functions in lipid signaling. It acts as a potent, direct inhibitor of 5-lipoxygenase (5-LOX) with an IC₅₀ of 27 µM—making it significantly more potent than its linear 5-HETE counterpart[1]. Additionally, it plays a documented role in intracellular calcium-dependent B cell activation 2[2]. Physiologically, the lactone ring is reversibly hydrolyzed back to the open-acid form by Paraoxonase-1 (PON1) , a calcium-dependent serum lactonase3[3].

For researchers and drug development professionals, understanding the dynamic equilibrium between the lactone and the open-acid form is paramount. Failing to control sample pH or quench enzymatic activity during extraction will lead to spontaneous lactonization or hydrolysis, severely skewing quantitative LC-MS/MS data 4[4].

Analytical Standard Specifications

When utilizing 5-HETE lactone as a reference standard, precise handling is required due to its susceptibility to pH shifts and thermal degradation.

Table 1: Physicochemical Properties of (±)5-HETE Lactone [1]

Property	Specification
Formal Name	tetrahydro-6-(1E,3Z,6Z,9Z)-1,3,6,9-pentadecatetraen-1-yl-2H-pyran-2-one
CAS Number	81517-87-5
Molecular Formula	C₂₀H₃₀O₂
Formula Weight	302.5 g/mol
UV/Vis Absorbance	λmax 236 nm
Standard Formulation	100 µg/ml solution in Acetonitrile
Storage Temperature	-20°C (Protect from light and moisture)

Experimental Protocols & Causality

Protocol A: LC-MS/MS Quantification in Biological Matrices

Causality Focus: Lactones are highly susceptible to pH-driven ring-opening in basic conditions and ring-closure in acidic conditions. Furthermore, endogenous PON1 will rapidly degrade the lactone in plasma[3]. Therefore, sample preparation must utilize rapid, cold Liquid-Liquid Extraction (LLE) combined with a calcium chelator to instantly freeze the physiological profile.

Step-by-Step Methodology:

• Enzymatic Quenching: Aliquot 100 µL of plasma or cell culture supernatant into a pre-chilled tube. Immediately add 10 µL of 0.5 M EDTA. Causality: PON1 is strictly calcium-dependent. EDTA chelates Ca²⁺, instantly halting the enzymatic hydrolysis of the lactone[3].

• Internal Standard Spiking: Add 10 µL of internal standard (e.g., deuterated 5-HETE-d8 lactone).

• Extraction: Add 400 µL of ice-cold ethyl acetate. Vortex vigorously for 2 minutes to partition the hydrophobic lactone into the organic phase.

• Phase Separation: Centrifuge at 10,000 × g for 5 minutes at 4°C.

• Drying: Transfer the upper organic layer to a clean glass vial. Evaporate to dryness under a gentle stream of nitrogen gas. Causality: Do not apply heat (e.g., vacuum centrifugation at >30°C), as polyunsaturated lipids are highly prone to thermal oxidation.

• Reconstitution: Reconstitute in 50 µL of LC starting mobile phase (e.g., 40% Acetonitrile / 60% Water with 0.1% Formic Acid).

System Validation Check: To validate that your extraction process is not artificially inducing lactonization or hydrolysis, process a blank matrix spiked only with 5-HETE lactone. Monitor the 5-HETE open-acid transition (m/z 321.2). If >5% of the lactone has converted to 5-HETE, your extraction conditions are too basic or too slow.

Table 2: Recommended LC-MS/MS MRM Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Precursor Ion ([M+H]⁺)	m/z 303.2
Primary Product Ion	m/z 285.2 (Loss of H₂O)
Secondary Product Ion	m/z 267.2 (Loss of 2x H₂O)
Column Type	C18 Reversed-Phase (e.g., 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile

Protocol B: PON1 Lactonase Activity Assay

Causality Focus: PON1's ability to hydrolyze 5-HETE lactone is a critical metric for evaluating antioxidant enzyme function. Because the reaction reaches an equilibrium between the open and closed forms, initial velocity (V₀) must be measured within the first few minutes[3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a reaction buffer of 50 mM Tris-HCl (pH 8.0) containing 1 mM CaCl₂. Causality: The slightly basic pH favors the open-acid form, driving the reaction forward, while CaCl₂ provides the essential cofactor for PON1 stability and catalysis.

• Substrate Preparation: Dilute the 5-HETE lactone standard in DMSO to a working stock of 1 mM.

• Reaction Initiation: In a UV-compatible 96-well plate, combine 190 µL of buffer, 5 µL of purified PON1 (or diluted serum), and 5 µL of the 5-HETE lactone stock (final concentration 25 µM).

• Kinetic Monitoring: Monitor the conversion using LC-MS/MS (aliquoting and quenching with EDTA at 1-minute intervals) over a 10-minute time course at 37°C.

Signaling and Metabolic Pathway Visualization

The physiological levels of 5-HETE lactone are dictated by a delicate balance between 5-LOX synthesis, non-enzymatic acid catalysis, and PON1-mediated hydrolysis. The negative feedback loop it exerts on 5-LOX highlights its role as a self-regulating lipid mediator.

Figure 1: Biochemical pathway of 5-HETE lactone synthesis, hydrolysis, and 5-LOX inhibition.

References

• (±)5-HETE lactone (CAS 81517-87-5) . Cayman Chemical. 1

• Rates of lactonization of 4-HDoHE and hydrolysis of 5-HETE lactone . ResearchGate. 3

• Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction . Oxford Academic (The Journal of Immunology). 2

• Identifying Lactone Hydrolysis in Pharmaceuticals. A Tool for Metabolite Structural Characterization . ResearchGate. 4

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: 5-HETE Lactone in Cancer Research – Modulating the 5-Lipoxygenase (5-LOX) Survival Pathway

Introduction & Mechanistic Overview

In oncology and tumor microenvironment research, the metabolism of arachidonic acid (AA) is a critical node for therapeutic intervention. The 5-lipoxygenase (5-LOX) pathway, responsible for converting AA into 5-hydroxyeicosatetraenoic acid (5-HETE) and downstream leukotrienes, is frequently hijacked by malignancies—most notably prostate, breast, and colon cancers—to drive cell proliferation and evade apoptosis[1].

5-HETE lactone ((±)5-Hydroxyeicosatetraenoic Acid lactone, CAS 81517-87-5) is a cyclic ester formed by the acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of 5-HETE[2]. In the context of cancer research, 5-HETE lactone exhibits a highly valuable, context-dependent dual utility:

• Autocrine Survival Factor Surrogate: In specific hormone-responsive and non-responsive cancer models (e.g., prostate cancer), tumor cells constitutively produce 5-HETE as an essential survival factor. Exogenous addition of 5-HETE lactone can functionally substitute for endogenous 5-HETE, rescuing cells from massive apoptosis induced by upstream 5-LOX/FLAP inhibitors like MK886[1].

• Pharmacological 5-LOX Inhibitor: Conversely, in tumor microenvironment and neuro-oncology models, 5-HETE lactone acts as a direct inhibitor of 5-LOX (IC50 ≈ 27 µM), preventing the de novo synthesis of pro-inflammatory and cytotoxic leukotrienes by infiltrating immune cells[2][3]. Furthermore, endogenous production of 5-HETE lactone has been observed during intracellular calcium spikes in B-cell activation, suggesting a role as a natural signaling mediator[4].

Understanding this duality—acting as a survival pathway agonist in lipid-starved tumor cells while serving as a 5-LOX inhibitor in immune co-cultures—is critical for scientists designing targeted lipid-signaling assays.

Signaling Pathway Visualization

Figure 1: 5-HETE lactone in the 5-LOX pathway: autocrine survival rescue and direct inhibition.

Quantitative Data Presentation

To facilitate experimental design, the following table synthesizes the pharmacological profile and effective concentrations of 5-HETE lactone across different established cancer models.

Application / Model	Cell Lines	Concentration Used	Primary Function	Biological Outcome
Prostate Cancer Survival	LNCaP, PC3	1.0 – 5.0 µM	Survival Rescue (Agonist)	Reverses MK886-induced apoptosis in serum-free conditions; supports proliferation[1].
Tumor Microenvironment	SH-SY5Y / THP-1	10 – 30 µM	5-LOX Inhibition	Reduces microglia-mediated neurotoxicity by blocking leukotriene (LTD4) production[3].
B-Cell Signal Transduction	EBV-transformed B-cells	Endogenous	Secondary Messenger	Produced subsequent to intracellular Ca2+ rise during cellular activation[4].
Enzymatic Inhibition	Rat Basophilic Leukemia	27 µM (IC50)	5-LOX Inhibition	Direct enzymatic blockade of 5-lipoxygenase[2].

Experimental Protocols

Protocol 1: Apoptosis Rescue Assay in Prostate Cancer Cells (Autocrine Loop Validation)

Objective: Validate the dependency of a tumor cell line on the 5-LOX pathway by inducing apoptosis with a FLAP inhibitor and rescuing viability using exogenous 5-HETE lactone. Causality & Rationale: Standard culture serum contains exogenous lipids that mask a tumor's dependency on de novo lipid synthesis. By serum-starving the cells and blocking 5-LOX with MK886, the autocrine survival loop is broken, triggering massive apoptosis. If exogenous 5-HETE lactone restores viability, it definitively proves that the cell death was specifically due to 5-HETE depletion, not off-target drug toxicity[1].

Materials:

• LNCaP or PC3 cell lines.

• RPMI 1640 medium (Serum-free).

• MK886 (FLAP inhibitor).

• 5-HETE lactone (Stock solution: 50 mg/ml in Ethanol or DMSO)[2].

• CellTiter-Glo® Luminescent Cell Viability Assay.

Step-by-Step Methodology:

• Cell Seeding & Starvation: Seed cells at

  cells/well in a 96-well plate in standard medium (10% FBS). After 24 hours of attachment, wash the wells twice with PBS and replace with serum-free RPMI 1640.

• Inhibitor Treatment: Treat cells with MK886 (10 µM) to block endogenous 5-HETE production.

• Rescue Addition: Immediately add 5-HETE lactone to the rescue cohort at a final concentration of 2.5 µM.

• Incubation & Readout: Incubate for 24–48 hours at 37°C, 5% CO2. Measure ATP-dependent viability using CellTiter-Glo.

• Self-Validating Controls:

  • Baseline Control: Untreated, serum-starved cells.

  • Positive Apoptosis Control: MK886 (10 µM) + Vehicle (0.1% Ethanol). This must show >70% reduction in viability for the assay to be valid.

  • Rescue Validation: MK886 (10 µM) + 5-HETE lactone (2.5 µM). Viability should be restored to >80% of the baseline control.

Protocol 2: 5-LOX Inhibition Assay in Tumor Microenvironment Co-Cultures

Objective: Assess the efficacy of 5-HETE lactone as a 5-LOX inhibitor to prevent immune-mediated toxicity toward adjacent tumor/neuronal cells. Causality & Rationale: Tumor-associated macrophages and microglia secrete 5-LOX products (such as LTD4) that can be toxic to surrounding neuronal cells (e.g., neuroblastoma). Applying 5-HETE lactone at higher concentrations (≥25 µM) inhibits 5-LOX in the immune cells, abrogating the toxic secretory profile[2][3].

Step-by-Step Methodology:

• Conditioned Media Preparation: Culture THP-1 monocytic cells in standard media. Pre-treat the cells with 5-HETE lactone (27 µM) for 1 hour.

• Immune Stimulation: Stimulate the THP-1 cells with LPS (1 µg/mL) to induce a pro-inflammatory, leukotriene-producing state.

• Media Transfer: After 24 hours, collect and centrifuge the conditioned media to remove THP-1 cells. Apply this conditioned media to a secondary culture of SH-SY5Y neuroblastoma cells.

• Viability Assessment: Assess SH-SY5Y viability after 48 hours.

• Self-Validating Controls: Conditioned media from LPS-stimulated THP-1 cells (without 5-HETE lactone pre-treatment) must induce significant SH-SY5Y cell death. The rescue of SH-SY5Y viability confirms the inhibitory action of 5-HETE lactone on monocytic 5-LOX[3].

Troubleshooting & Best Practices

• Lipid Adsorption: 5-HETE lactone is highly lipophilic. Always use glass vials or low-binding polymer plasticware for serial dilutions to prevent the compound from adhering to tube walls, which artificially lowers the effective working concentration.

• Solvent Toxicity: Keep final organic solvent concentrations (DMSO or Ethanol) strictly below 0.1% (v/v) in cell culture to prevent solvent-induced cytotoxicity, which can confound apoptosis readouts[2].

• Oxidative Degradation: Eicosanoids are highly susceptible to oxidation. Purge stock solution vials with an inert gas (argon or nitrogen) before sealing, and store at -80°C to maintain structural integrity[2].

References

• Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells. Proceedings of the National Academy of Sciences (PNAS) / PubMed Central.[Link]

• Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction. PubMed (NIH).[Link]

• Toxicity of human monocytic THP-1 cells and microglia toward SH-SY5Y neuroblastoma cells is reduced by inhibitors of 5-lipoxygenase and its activating protein FLAP. PubMed (NIH).[Link]

Sources

• 1. Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Toxicity of human monocytic THP-1 cells and microglia toward SH-SY5Y neuroblastoma cells is reduced by inhibitors of 5-lipoxygenase and its activating protein FLAP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

stability issues of 5-Hete lactone in solution

Welcome to the technical support resource for 5-HETE lactone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of 5-HETE lactone in solution. Understanding and controlling the stability of this compound is critical for obtaining reproducible and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 5-HETE lactone and why is its stability a concern?

5-Hydroxyeicosatetraenoic acid (5-HETE) lactone is a cyclic ester derivative of 5-HETE, a significant metabolite of arachidonic acid formed via the 5-lipoxygenase (5-LOX) pathway.[1][2] The lactone form is often more potent as a 5-LOX inhibitor than its open-chain hydroxy acid precursor, 5-HETE.[1]

The primary stability concern is its susceptibility to hydrolysis, where the lactone ring opens to revert to the 5-HETE hydroxy acid form. This chemical transformation can significantly alter the biological activity and lead to inconsistent experimental outcomes. Generally, aliphatic δ-lactones (the class 5-HETE lactone belongs to) are relatively unstable and favor the open form in aqueous environments.[3]

Q2: What are the primary factors that influence the stability of 5-HETE lactone in solution?

The stability of 5-HETE lactone is primarily dictated by three factors: pH, the presence of enzymes, and the choice of solvent. Lactones are susceptible to hydrolysis under both acidic and alkaline conditions, and this process can be significantly accelerated by certain enzymes.[4][5]

Q3: What is the recommended solvent for long-term storage?

For long-term stability (≥ 2 years), 5-HETE lactone should be stored at -20°C in an anhydrous aprotic organic solvent such as acetonitrile, ethanol, or dimethylformamide (DMF).[1][6] Commercial suppliers typically provide it in acetonitrile.[1][6] Storing it in these solvents minimizes the presence of water, which is required for hydrolysis.

Q4: How stable is 5-HETE lactone in aqueous buffers or cell culture media?

5-HETE lactone is significantly less stable in aqueous solutions. The hydrolysis of the lactone to the open hydroxy acid form is favored in aqueous media.[3] Furthermore, biological media like plasma or cell culture supplements can contain esterases or lactonases, such as Paraoxonase 1 (PON1), which efficiently catalyze this hydrolysis.[3][7] Therefore, aqueous working solutions should be prepared fresh immediately before use and should not be stored for extended periods.

Q5: What are the visible signs of 5-HETE lactone degradation?

There are no visible signs of degradation, such as color change or precipitation. Degradation is a molecular change (hydrolysis) that must be assessed using analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A decrease in biological potency or experimental reproducibility is often the first indication of a potential stability issue.

Troubleshooting Guide

Q: My experimental results with 5-HETE lactone are inconsistent. Could this be a stability issue?

A: Yes, inconsistent results are a hallmark of compound instability. 5-HETE lactone can hydrolyze back to 5-HETE, which has a different potency and activity profile.[1] If your experiments span several hours or if you are using pre-prepared aqueous stocks, the concentration of the active lactone form may be decreasing over time, leading to variability.

Causality: The lactone ring is an ester. In aqueous solutions (e.g., cell culture media, PBS), this ester bond is prone to hydrolysis. The rate of this hydrolysis is dependent on pH and temperature. If the pH of your media is not optimal or if you are conducting long incubations at 37°C, significant degradation can occur.

Solution:

• Prepare Fresh: Always prepare your aqueous working solutions of 5-HETE lactone immediately before adding them to your experimental system.

• Minimize Time in Aqueous Buffer: Minimize the time the compound spends in aqueous solution before the experiment begins.

• Validate Stability: If inconsistency persists, perform a stability study under your specific experimental conditions (see protocol below).

Q: I'm working with plasma/serum samples and see reduced activity of 5-HETE lactone. What is happening?

A: Plasma and serum are rich in enzymes called esterases and lactonases, with Paraoxonase 1 (PON1) being a key enzyme that efficiently hydrolyzes 5-HETE lactone.[3][7] This enzymatic activity will rapidly convert the lactone to its inactive or less active hydroxy acid form, diminishing its intended effect.

Causality: PON1 is a lactonase that catalyzes the hydrolysis of a wide range of lactones.[7][8] Its presence in plasma means that 5-HETE lactone has a very short half-life in this biological matrix.

Solution:

• Use Esterase Inhibitors: If compatible with your experimental design, consider adding broad-spectrum esterase inhibitors to your plasma or serum samples. Note that PON1 activity can be inhibited by metal chelators like EDTA.[3]

• Heat Inactivation: Heat-inactivating the plasma/serum (e.g., 56°C for 30 minutes) can denature many enzymes, including esterases. However, you must validate that this treatment does not otherwise affect your experimental model.

• Purified Systems: Whenever possible, use purified protein systems or simpler buffer solutions to avoid enzymatic degradation.

Q: How can I confirm if my 5-HETE lactone stock has degraded?

A: Analytical chemistry techniques are required for definitive confirmation.

Solution:

• LC-MS/MS Analysis: This is the gold standard. It allows for the separation and specific quantification of both 5-HETE lactone and its hydrolysis product, 5-HETE. You would look for a decrease in the mass signal corresponding to the lactone (m/z 301.2 [M-H]⁻) and an increase in the signal for 5-HETE (m/z 319.2 [M-H]⁻).[9]

• HPLC-UV Analysis: Reverse-phase HPLC with UV detection can also be used. 5-HETE lactone and 5-HETE have similar UV absorbance maxima (around 236 nm), but they will have different retention times on a C18 column, allowing for their separation and relative quantification.[1][10][11] Compare a fresh, certified standard to your aged stock solution.

Best Practices for Handling and Storage

To ensure the integrity of your 5-HETE lactone, adhere to the following guidelines.

Parameter	Recommendation	Rationale
Long-Term Storage	Store at -20°C or -80°C.	Low temperatures slow down all chemical degradation processes.
Storage Solvent	Anhydrous acetonitrile, ethanol, or DMF.	Aprotic, water-free solvents prevent hydrolysis. Acetonitrile is often preferred.[1][6]
Aliquoting	Aliquot the stock solution into single-use volumes.	Avoids repeated freeze-thaw cycles which can introduce moisture into the stock vial.
Working Solutions	Prepare fresh in aqueous buffer/media for immediate use.	5-HETE lactone is unstable in aqueous environments and susceptible to enzymatic hydrolysis.[3][7]
pH of Aqueous Media	Maintain a pH between 6.0 and 7.4 for working solutions.	Lactone hydrolysis is catalyzed by both acid and base. A slightly acidic to neutral pH is generally less harsh. PON1-mediated lactonization (the reverse reaction) has a pH optimum of 5.5-6.[7]
Inert Atmosphere	For maximum stability, overlay organic stock solutions with an inert gas (Nitrogen or Argon) before sealing.	Minimizes oxidation of the polyunsaturated fatty acid chain, which is a secondary degradation pathway.

Visualization of 5-HETE Lactone Hydrolysis

The core stability issue is the equilibrium between the closed lactone ring and the open hydroxy acid form. This process is reversible but often favors the open form in biological systems.

Caption: Reversible hydrolysis and lactonization of 5-HETE.

Protocol: Assessing the Stability of 5-HETE Lactone in Your Experimental Buffer

This protocol provides a framework for testing how stable 5-HETE lactone is under your specific experimental conditions using HPLC-UV.

Experimental Workflow

Caption: Workflow for assessing 5-HETE lactone stability.

Step-by-Step Methodology

• Materials:

  • 5-HETE lactone standard

  • 5-HETE standard (for retention time confirmation)

  • HPLC-grade acetonitrile and water

  • Your experimental buffer (e.g., PBS, DMEM)

  • HPLC system with UV detector and a C18 column

• Preparation of Standards:

  • Prepare a 1 mg/mL stock solution of 5-HETE lactone in acetonitrile.

  • Prepare a separate 1 mg/mL stock of 5-HETE in acetonitrile to determine its retention time.

• HPLC Method Development (Example):

  • Column: C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm).[11]

  • Mobile Phase: Acetonitrile/Water/Acetic Acid (e.g., 70:30:0.1, v/v/v). Adjust ratio for optimal separation.

  • Flow Rate: 1.0 mL/min.[11]

  • Detection: UV at 236 nm.[1][10]

  • Injection Volume: 20 µL.[11]

  • Run individual standards to determine the retention times for 5-HETE lactone and 5-HETE.

• Stability Experiment:

  • Prepare a working solution of 5-HETE lactone in your experimental buffer at the final concentration used in your assays (e.g., 10 µM).

  • Time Zero (T=0): Immediately after preparation, inject an aliquot onto the HPLC and record the chromatogram. The area of the 5-HETE lactone peak at T=0 is your 100% reference.

  • Incubate the remaining working solution under your experimental conditions (e.g., in a 37°C incubator).

  • Subsequent Time Points: At your desired time points (e.g., 1, 2, 4, 8, 24 hours), inject another aliquot onto the HPLC.

• Data Analysis:

  • For each time point, integrate the peak area of 5-HETE lactone.

  • Calculate the percentage of 5-HETE lactone remaining: (% Remaining) = (Peak Area at Time X / Peak Area at Time 0) * 100.

  • Plot % Remaining vs. Time to visualize the degradation kinetics. If you see a new peak appearing at the retention time of the 5-HETE standard, this confirms hydrolysis is the degradation pathway.

This self-validating system provides direct evidence of the compound's stability (or lack thereof) in your specific experimental context, allowing you to make informed decisions about your experimental design.

References

• Rates of lactonization of 4-HDoHE and hydrolysis of 5-HETE lactone. ResearchGate. Available at: [Link]

• Paraoxonase 1 hydrolysis of EPA-derived lactone impairs endothelial-mediated vasodilation. Prostaglandins & Other Lipid Mediators. Available at: [Link]

• Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3. PubMed. Available at: [Link]

• Factors Affecting Stability. Gyan Sanchay. Available at: [Link]

• 5-Hydroxyeicosatetraenoic acid. Wikipedia. Available at: [Link]

• THE HYDROLYSIS OF 5-HETE LACTONE BY PARAOXONASE 1 AND ITS STABILITY IN SERUM. University of Toronto TSpace Repository. Available at: [Link]

• 5 HETE – Knowledge and References. Taylor & Francis. Available at: [Link]

• Why are lactones more acidic than esters? Chemistry Stack Exchange. Available at: [Link]

• HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. SpringerLink. Available at: [Link]

• Mechanisms of Lactone Hydrolysis in Acidic Conditions. ResearchGate. Available at: [Link]

• 5,6-δ-DHTL, a stable metabolite of arachidonic acid, is a potential substrate for paraoxonase 1. ResearchGate. Available at: [Link]

• A method for the determination of 5,6-EET using the lactone as an intermediate in the formation of the diol. ResearchGate. Available at: [Link]

• A method for the determination of 5,6-EET using the lactone as an intermediate in the formation of the diol. PubMed. Available at: [Link]

• Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. PharmaEducation. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation | Pharmaguideline [pharmaguideline.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Paraoxonase 1 hydrolysis of EPA-derived lactone impairs endothelial-mediated vasodilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids | Springer Nature Experiments [experiments.springernature.com]
• 10. caymanchem.com [caymanchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Quantifying Endogenous 5-HETE Lactone

Welcome to the Advanced Applications Support Center. Quantifying endogenous 5-HETE lactone (5-hydroxyeicosatetraenoic acid lactone) presents a unique bioanalytical challenge. As a transient, low-abundance eicosanoid and an inhibitor of 5-lipoxygenase, its accurate measurement is critical for understanding lipid signaling and B cell activation[1]. However, its chemical instability and susceptibility to enzymatic degradation often lead to severe quantification errors. This guide provides field-proven, self-validating methodologies to ensure analytical integrity.

I. Mechanistic FAQs: The Causality of Quantification Errors

Q: Why is my endogenous 5-HETE lactone signal consistently undetectable in human plasma, even with high-sensitivity LC-MS/MS? A: The primary cause of signal loss is rapid ex vivo enzymatic hydrolysis. 5-HETE lactone is a highly specific physiological substrate for paraoxonase 1 (PON1), a calcium-dependent lactonase abundant in human serum and plasma[2]. PON1 rapidly hydrolyzes the cyclic ester bond, converting 5-HETE lactone back into the open-ring 5-HETE form[3]. If your blood collection protocol lacks specific esterase inhibitors, the endogenous lactone is enzymatically destroyed within minutes of the blood draw, long before sample extraction begins.

Q: Conversely, why do I sometimes observe artificially inflated 5-HETE lactone levels, particularly in my standard curves or post-extraction? A: This is a classic artifact of sample preparation. 5-HETE lactone is formed via an acid-catalyzed nucleophilic addition of the C-5 hydroxyl group to the C-1 carboxyl group of 5-HETE[4]. Many standard lipid extraction protocols use strong acidification (e.g., 1% formic acid) to crash proteins and improve the recovery of free fatty acids. Because endogenous 5-HETE is present at much higher concentrations than the lactone, acidic extraction conditions artificially drive the equilibrium toward lactonization, generating 5-HETE lactone ex vivo and resulting in false-positive quantification[1].

Biosynthesis of 5-HETE and its dynamic equilibrium with 5-HETE lactone.

II. Troubleshooting Guide: Analytical Workflows

Issue: LC-MS/MS Signal Suppression and Matrix Co-elution

• Symptom: Poor reproducibility, fluctuating peak areas, and low signal-to-noise (S/N) ratios despite adequate extraction recovery.

• Root Cause: 5-HETE lactone is highly lipophilic. On reversed-phase (C18) columns, it elutes late, often co-eluting with highly abundant matrix phospholipids (e.g., phosphatidylcholines) that cause severe electrospray ionization (ESI) suppression.

• Solution: A self-validating system requires two components:

  • Chromatographic Separation: Implement a shallow gradient using a fluorophenyl or biphenyl LC column rather than a standard C18. These phases offer orthogonal selectivity for cyclic structures, shifting the lactone peak away from the phospholipid suppression zone.

  • Isotope Dilution: Always use a stable isotope-labeled internal standard (e.g., 5-HETE-d8 lactone). Because it co-elutes exactly with the endogenous analyte, it perfectly corrects for any residual matrix suppression.

Issue: Peak Tailing or Splitting

• Symptom: The 5-HETE lactone peak appears asymmetrical or split in the chromatogram.

• Root Cause: On-column hydrolysis. If the LC mobile phase is too basic or if the column temperature is excessively high, the lactone ring can partially open during the chromatographic run.

• Solution: Maintain the column compartment at 4°C to 10°C. Use mildly acidic mobile phases (e.g., 0.01% acetic acid) to stabilize the lactone ring during the run, but ensure this concentration is low enough not to catalyze the forward reaction from 5-HETE.

III. Quantitative Benchmarks

Understanding the kinetics of PON1 is crucial for designing your sample preparation workflow. The table below summarizes the hydrolytic activity of PON1 on 5-HETE lactone and the efficacy of standard inhibitors[5].

Substrate / Condition	Enzyme Source	Inhibitor Efficacy	Causality
5-HETE Lactone	Human Plasma (Wild Type)	Baseline Hydrolysis	PON1 rapidly hydrolyzes the lactone ring.
5-HETE Lactone + EDTA	Human Plasma	~72% Inhibition	EDTA chelates Ca²⁺, which is strictly required for PON1 activity.
5-HETE Lactone + PMSF	Human Plasma	No significant inhibition	PMSF targets serine esterases, leaving PON1 lactonase activity intact.

IV. Validated Experimental Protocol: Self-Validating Extraction

To guarantee scientific integrity, the following protocol is designed as a self-validating system. It simultaneously prevents enzymatic degradation (via calcium chelation) and avoids artifactual formation (via strict pH control).

Step 1: Blood Collection and Plasma Separation

• Draw whole blood directly into pre-chilled K2-EDTA tubes . (Causality: EDTA chelates the calcium ions required for PON1 lactonase activity, instantly halting endogenous hydrolysis[5].)

• Immediately place the tubes on wet ice.

• Centrifuge at 2,000 × g for 10 minutes at 4°C to separate plasma.

• Transfer plasma to a pre-chilled cryovial and spike with 5-HETE-d8 lactone internal standard.

Step 2: Solid Phase Extraction (SPE)

• Conditioning: Condition a Polymeric Reversed-Phase (e.g., Oasis HLB) SPE cartridge with 2 mL Methanol, followed by 2 mL MS-grade Water.

• Loading: Dilute 200 µL of plasma with 200 µL of neutral PBS (pH 7.4). Load onto the cartridge. (Causality: Maintaining a neutral pH prevents the acid-catalyzed nucleophilic addition that artificially converts endogenous 5-HETE into 5-HETE lactone[4].)

• Washing: Wash with 2 mL of 5% Methanol in Water to remove polar interferences.

• Elution: Elute the highly lipophilic 5-HETE lactone with 2 mL of 100% Acetonitrile.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature (do not apply heat).

Step 3: LC-MS/MS Analysis

• Reconstitute the sample in 50 µL of Initial Mobile Phase (e.g., 60% Water / 40% Acetonitrile with 0.01% Acetic Acid).

• Inject 5 µL onto a Biphenyl UHPLC column maintained at 10°C.

• Monitor via Electrospray Ionization (ESI) in positive ion mode using Multiple Reaction Monitoring (MRM).

Validated workflow for 5-HETE lactone quantification preventing ex vivo artifacts.

References

• MacGlashan, D. W., et al. "Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction." The Journal of Immunology. URL:[Link]

• Teiber, J. F., Draganov, D. I., & La Du, B. N. "Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3." Biochemical Pharmacology. URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Non-Specific Binding of 5-HETE Lactone

Welcome to the Technical Support Center. Working with highly lipophilic eicosanoids like 5-HETE lactone presents unique analytical challenges. Because of its chemical structure, this analyte is notorious for non-specific binding (NSB) to plastics, carrier proteins, and lipid membranes, which can severely compromise assay reproducibility and sensitivity.

This guide is designed to move beyond basic troubleshooting by explaining the causality behind these interactions and providing self-validating protocols to ensure your experimental data is robust and trustworthy.

I. Mechanistic FAQs: Understanding the Analyte

Q: Why does 5-HETE lactone exhibit such severe non-specific binding (NSB) in aqueous assays? A: 5-HETE lactone is a cyclic ester derived from the 5-lipoxygenase (5-LOX) metabolism of arachidonic acid[1]. Unlike its open-ring precursor (5-HETE), the lactone form lacks a charged carboxylate group, making it exceedingly hydrophobic with a LogP of approximately 5.66. In aqueous buffers, it thermodynamically favors partitioning out of solution and into hydrophobic surfaces, such as polystyrene/polypropylene microplates, lipid membranes, and the non-specific hydrophobic pockets of proteins[2].

Q: Can I just use standard BSA to block my plates and keep the lactone in solution? A: No. Standard Bovine Serum Albumin (BSA) co-purifies with endogenous lipids and fatty acids that can actively scavenge eicosanoids[3]. You must use Fatty Acid-Free BSA. Furthermore, eicosanoids like 5-HETE lactone can bind directly to BSA's hydrophobic binding clefts. If you use too much BSA, it acts as a sink, effectively reducing the free concentration of your analyte and dampening your specific assay signal[4].

Q: My 5-HETE lactone signal degrades rapidly in serum-based assays. Is this purely an NSB issue? A: Not necessarily. While NSB depletes the free analyte, 5-HETE lactone is also highly susceptible to enzymatic hydrolysis. Human serum paraoxonase 1 (PON1) efficiently hydrolyzes 5-HETE lactone back into the open-ring 5-HETE[5]. If working with serum or plasma, you must distinguish between physical NSB (adsorption to the plate) and enzymatic degradation (hydrolysis).

II. Biological Context & Pathway

To troubleshoot effectively, one must understand the origin and chemical nature of the analyte. 5-HETE lactone is an autocrine signaling byproduct that requires specific handling compared to standard hydrophilic peptides.

Arachidonic acid 5-LOX metabolism pathway yielding the highly lipophilic 5-HETE lactone.

III. Experimental Workflows: Step-by-Step Mitigation Protocol

When troubleshooting NSB, follow a logical progression that isolates the material, the buffer, and the analyte's solubility.

Decision tree for resolving 5-HETE lactone non-specific binding and degradation.

Protocol: Optimized Preparation and Assay Workflow

Note: This protocol incorporates a self-validating control system to immediately identify if NSB is occurring at the plasticware, buffer, or detection level.

Step 1: Analyte Solubilization

• Action: Reconstitute 5-HETE lactone in 100% LC-MS grade DMSO or Ethanol to a high stock concentration (e.g., 10 mM).

• Causality: The lactone is virtually insoluble in water. Establishing a high-concentration organic stock ensures that when spiked into the aqueous assay buffer, the final organic solvent concentration remains low (≤1% v/v) while keeping the analyte temporarily solvated[4].

Step 2: Surface Passivation (Plate Blocking)

• Action: Pre-coat assay microplates (preferably low-bind polypropylene or silanized glass) with a blocking buffer containing 1% Fatty Acid-Free BSA and 0.05% Tween-20 in PBS (pH 7.4) for 2 hours at room temperature. Wash 3x with wash buffer.

• Causality: Silanized glass or low-bind plastics lack the porous hydrophobic nucleation sites of standard polystyrene. Tween-20 disrupts hydrophobic interactions, while FA-free BSA physically occludes residual sticky sites without introducing endogenous lipid competitors[2].

Step 3: Assay Buffer Formulation

• Action: Formulate the working assay buffer with 0.01% - 0.05% non-ionic surfactant (e.g., CHAPS or Tween-20) and 0.1% Fatty Acid-Free BSA.

• Causality: Maintaining a critical micelle concentration (CMC) of surfactant in the running buffer keeps the lipophilic lactone in solution and prevents it from crashing out or adhering to pipette tips during transfer[4].

Step 4: Validation (The "Bare Surface" Control)

• Action: Run a standard curve of 5-HETE lactone in the optimized buffer against a bare (unblocked) plate versus the blocked plate.

• Causality: If the signal in the blocked plate is significantly higher and linear compared to the bare plate, NSB has been successfully mitigated. If both are low, the analyte is likely crashing out of solution (indicating a need to increase solvent or surfactant)[4].

IV. Quantitative Data: Buffer Additive Optimization

The following table summarizes the empirical effects of various buffer additives on 5-HETE lactone solubility and NSB reduction.

Additive / Condition	Recommended Concentration	Mechanism of Action	Risk / Caveat
Fatty Acid-Free BSA	0.1% - 1.0% (w/v)	Steric occlusion of plastic surfaces; acts as a carrier[4].	High concentrations (>1%) may sequester the lactone, reducing assay sensitivity.
Tween-20 / Triton X-100	0.01% - 0.05% (v/v)	Disrupts hydrophobic interactions; maintains solubility[2].	Can lyse cells in live-cell assays; may interfere with lipid-protein overlays[6].
DMSO / Ethanol	≤ 1.0% (v/v)	Co-solvent to maintain thermodynamic solubility of the lactone[4].	>1% can denature receptor proteins or cause cellular toxicity.
Silanized Glassware	N/A	Eliminates porous polymer surfaces inherent to plastics.	Brittle, more expensive, and harder to adapt to high-throughput screening.
PON1 Inhibitors (e.g., EDTA)	1 mM - 5 mM	Prevents enzymatic hydrolysis of the lactone ring in serum[5].	Chelates divalent cations (Ca2+, Mg2+) which may be required for receptor function.

V. Advanced Troubleshooting FAQs

Q: I am performing a lipid-protein overlay assay or using lipid beads with 5-HETE lactone, but I see high background signal everywhere. How do I fix this? A: This is classic oversaturation. When highly lipophilic eicosanoids or lipid beads are overloaded (e.g., protein concentrations >1 mg/mL), they form non-specific hydrophobic aggregates across the nitrocellulose/PVDF membrane or bead matrix[7]. Reduce your protein concentration to 0.5 μg/mL or lower, and ensure your wash buffer contains at least 0.1% Tween-20. Always run a "no primary antibody" control to rule out secondary antibody NSB[6].

Q: Does the pH of my buffer matter for the lactone form? A: Yes, but indirectly. While 5-HETE lactone is uncharged, extreme pH levels (especially alkaline > pH 8.0) will accelerate the spontaneous chemical hydrolysis of the lactone ring into 5-HETE, which is charged (carboxylate). This changes the molecule's binding profile from purely hydrophobic to amphipathic, fundamentally altering its NSB behavior[5]. Keep the buffer at a physiological pH (7.2 - 7.4).

VI. References

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Successful reduction of inflammatory responses and arachidonic acid–cyclooxygenase 2 pathway in human pulmonary artery endothelial cells by silencing adipocyte fatty acid-binding protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nicoyalife.com [nicoyalife.com]
• 5. researchgate.net [researchgate.net]
• 6. Notes and Tips for Improving Quality of Lipid-Protein Overlay Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lipid Beads and LC/MS to identify lipid-protein interactions - Echelon Biosciences [echelon-inc.com]

Technical Support Center: 5-HETE Lactone Solubility & Assay Optimization

Welcome to the Technical Support Center for 5-HETE Lactone (tetrahydro-6-(1E,3Z,6Z,9Z)-1,3,6,9-pentadecatetraen-1-yl-2H-pyran-2-one). This resource is designed for researchers, application scientists, and drug development professionals utilizing this compound in in vitro cell-based assays.

5-HETE lactone is a highly lipophilic cyclic ester formed by the acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of (±)5-HETE [1]. It functions as a potent, competitive inhibitor of 5-lipoxygenase (5-LOX), effectively halting the downstream generation of pro-inflammatory leukotrienes [1, 2]. Because of its extreme hydrophobicity, improper handling often leads to micro-precipitation in aqueous media, resulting in variable IC50 data and assay failure.

Quantitative Solubility Profile

To ensure accurate dosing, you must respect the compound's absolute solubility limits. Below is the validated solubility data for 5-HETE lactone across standard laboratory solvents[1, 3].

Solvent	Maximum Solubility	Suitability for Cell Assays	Application Notes
DMSO	50 mg/mL	Excellent (Primary Stock)	Preferred solvent. Low cytotoxicity when final assay concentration is kept <0.1% v/v.
DMF	50 mg/mL	Good	Viable alternative, though DMF exhibits higher basal cytotoxicity in delicate primary cells.
Ethanol	50 mg/mL	Fair	Highly volatile; evaporation can unknowingly concentrate the stock, skewing dose-response curves.
PBS (pH 7.2)	1 mg/mL	Poor (Direct Addition)	Direct dilution into PBS causes precipitation. Requires a carrier protein (e.g., BSA) for stability.

Troubleshooting & FAQs

Q1: I am observing inconsistent 5-LOX inhibition in my RBL-1 cell assays. The expected IC50 is ~27 µM, but my results are much higher. Could this be a solubility issue? A1: Yes. This is the most common failure point when working with eicosanoid lactones. If you dilute a high-concentration DMSO stock directly into a large volume of cold aqueous assay media, the compound experiences localized supersaturation. This causes the lipophilic lactone to crash out of solution as microscopic aggregates. Consequently, the actual concentration of the active inhibitor reaching the intracellular 5-LOX enzymes is drastically lower than your calculated dose. Solution: Always utilize a "step-down" dilution method using a carrier protein and pre-warmed buffers (see Protocol below).

Q2: My 5-HETE lactone arrived as a 100 µg/mL solution in acetonitrile. Can I spike this directly into my cell culture plate? A2: Absolutely not. Acetonitrile is highly cytotoxic, disrupts lipid bilayers, and denatures cellular proteins. Even at low volumes, it will trigger stress pathways in your cells that confound your 5-LOX inhibition data. You must perform a complete solvent exchange, evaporating the acetonitrile under nitrogen gas and reconstituting the lipid film in cell-culture grade DMSO [1].

Q3: How does Bovine Serum Albumin (BSA) help with 5-HETE lactone solubility? A3: BSA contains multiple hydrophobic binding pockets that naturally chaperone free fatty acids and eicosanoids in systemic circulation. By supplementing your intermediate dilution buffer with 0.1% to 0.5% fatty-acid-free BSA, you provide a thermodynamic "sink" for the 5-HETE lactone. The BSA encapsulates the hydrophobic compound, preventing it from aggregating in the aqueous PBS, and successfully delivers it to the cell membrane [4].

Standardized Experimental Protocol

To guarantee reproducible 5-LOX inhibition, follow this self-validating methodology for preparing your 5-HETE lactone treatments.

Protocol: Solvent Exchange & Step-Down Aqueous Dilution

Objective: Convert acetonitrile-supplied 5-HETE lactone into a cell-compatible aqueous matrix without inducing micro-precipitation.

Phase 1: Solvent Exchange (Acetonitrile to DMSO)

• Aliquot: Transfer the required volume of 5-HETE lactone into a sterile, amber glass vial (the compound is sensitive to UV light and oxidation).

• Evaporation: Apply a gentle, steady stream of inert Nitrogen (N2) gas over the liquid surface until the acetonitrile is completely evaporated. Causality: Complete removal of acetonitrile is mandatory to prevent solvent-induced cytotoxicity.

• Reconstitution: Immediately resuspend the resulting lipid film in anhydrous, cell-culture grade DMSO to create a master stock (e.g., 10 mM). Vortex vigorously for 30 seconds.

Phase 2: Step-Down Dilution (DMSO to Assay Media) 4. Carrier Preparation: Prepare an intermediate buffer of PBS (pH 7.2) supplemented with 0.1% (w/v) fatty-acid-free BSA. Warm this buffer to 37°C. Causality: Temperature matching prevents cold-shock precipitation, while BSA acts as the hydrophobic carrier. 5. Intermediate Mix: Pipette the DMSO stock into the warmed BSA-PBS buffer at a 1:10 ratio. Pipette up and down immediately to disperse the solvent rapidly. 6. Final Assay Integration: Dilute the intermediate mix into your final cell culture media to achieve your target testing concentration (e.g., 10–50 µM). Ensure the final DMSO concentration remains ≤0.1% v/v. 7. Self-Validation Check (Critical): Before adding the media to your cells, place the assay plate under an inverted phase-contrast microscope (20x objective). Scan the wells for refractive, needle-like crystals or cloudy amorphous aggregates.

• Validation: A completely clear field confirms successful solubilization. If crystals are present, the compound has precipitated (yielding false-negative data); discard the batch, increase the BSA concentration to 0.5%, and repeat the dilution.

Visualized Workflows & Pathways

The following diagram illustrates the proper preparation workflow to maintain solubility, alongside the mechanistic pathway of how 5-HETE lactone interacts with the arachidonic acid cascade.

Fig 1. 5-HETE Lactone preparation workflow and its targeted inhibition of the 5-LOX signaling pathway.

References

• Title: Synthesis and 5-lipoxygenase inhibitory activity of 5-hydroperoxy-6,8,11,14-eicosatetraenoic acid analogues Source: Journal of Medicinal Chemistry URL: [Link]

• Title: 5-Hydroxyeicosatetraenoic acid (Biological Functions and Transport) Source: Wikipedia URL: [Link]

Technical Support Center: Navigating the Challenges of 5-HETE Lactone Mass Spectrometry

Welcome to the technical support center for the analysis of 5-HETE lactone by mass spectrometry. This guide is designed for researchers, scientists, and drug development professionals who are working to accurately quantify this important lipid mediator. The analysis of 5-hydroxyeicosatetraenoic acid (5-HETE) and its metabolites, including the lactone form, is critical for understanding inflammatory processes and other physiological and pathological states.[1] However, the inherent complexities of biological matrices and the physicochemical properties of 5-HETE lactone present unique analytical challenges.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common sources of interference and ensure the generation of high-quality, reproducible data. The information presented here is a synthesis of established analytical principles and field-proven insights to empower you in your experimental endeavors.

Troubleshooting Guide: A Deeper Dive into Common Issues

This section addresses specific problems you may encounter during the analysis of 5-HETE lactone. Each question is followed by a detailed explanation of the potential causes and a step-by-step guide to resolving the issue.

Q1: Why am I observing a high background signal or significant baseline noise in my chromatogram?

High background noise can mask the analyte signal, leading to poor sensitivity and inaccurate integration. This is a common issue when dealing with complex biological samples.

Causality and Resolution:

• Inefficient Sample Cleanup: Biological matrices such as plasma, serum, and tissue homogenates are rich in proteins, phospholipids, and salts that can contribute to a high background if not adequately removed.[2][3]

  • Troubleshooting Steps:

    • Optimize Solid-Phase Extraction (SPE): Ensure your SPE protocol is optimized for 5-HETE lactone. This includes verifying the conditioning, loading, washing, and elution steps. A C18-based sorbent is commonly used for eicosanoid extraction.[4][5] The wash step is critical for removing polar interferences; a 10% methanol in water wash is often effective.[4]

    • Consider Protein Precipitation (PPT): For a simpler, albeit potentially less clean, extraction, protein precipitation using cold acetonitrile or methanol can be employed.[6] This "plasma crash" method is effective at removing the bulk of proteins.[6]

    • Implement Phospholipid Removal: Residual phospholipids are a major source of ion suppression and background noise. Specialized phospholipid removal plates or cartridges can be incorporated into your sample preparation workflow.[7]

• Contaminated Solvents or Reagents: Impurities in your mobile phase solvents, water, or additives can introduce significant background noise.

  • Troubleshooting Steps:

    • Use High-Purity Solvents: Always use LC-MS grade solvents and freshly prepared mobile phases.[8]

    • Check Additives: If using additives like formic acid or acetic acid, ensure they are of high purity. These are often used to improve peak shape and ionization efficiency.[5]

    • System Blank Analysis: Run a blank injection of your mobile phase to diagnose any contamination originating from the solvent or LC system itself.

• Carryover from Previous Injections: Analyte or matrix components from a previous, more concentrated sample may be retained in the injection port, loop, or column and elute in subsequent runs.

  • Troubleshooting Steps:

    • Optimize Needle Wash: Ensure the autosampler's needle wash procedure is effective. Use a strong solvent (e.g., a high percentage of organic solvent) in the wash solution.

    • Inject Blanks: After a high-concentration sample, inject one or more blank samples to assess and mitigate carryover.[9]

Q2: My 5-HETE lactone peak is broad, tailing, or splitting. What's causing this and how can I fix it?

Poor peak shape can compromise resolution from interfering peaks and lead to inaccurate quantification.[8]

Causality and Resolution:

• Column Contamination or Degradation: Accumulation of matrix components on the column frit or stationary phase can lead to peak distortion.[10]

  • Troubleshooting Steps:

    • Install a Guard Column: A guard column placed before your analytical column can help protect it from strongly retained matrix components.

    • Column Flushing: Implement a robust column flushing protocol at the end of each batch analysis to remove any accumulated contaminants.[10]

    • Column Replacement: If peak shape does not improve with flushing, the column may be irreversibly damaged and require replacement.

• Inappropriate Injection Solvent: If the injection solvent is significantly stronger (i.e., has a higher organic content) than the initial mobile phase, it can cause the analyte to move through the top of the column too quickly, resulting in peak fronting or splitting.[10]

  • Troubleshooting Steps:

    • Match Injection Solvent to Mobile Phase: Ideally, the sample should be reconstituted in a solvent that is as weak as or weaker than the initial mobile phase.[6]

    • Reduce Injection Volume: If a strong injection solvent cannot be avoided, reducing the injection volume can minimize its detrimental effects on peak shape.

• Secondary Interactions with the Stationary Phase: Residual silanol groups on silica-based C18 columns can interact with polar functional groups on the analyte, leading to peak tailing.

  • Troubleshooting Steps:

    • Mobile Phase pH Adjustment: The addition of a small amount of acid (e.g., 0.1% formic acid) to the mobile phase can suppress the ionization of residual silanols and reduce these secondary interactions.

    • Consider a Different Column: Columns with end-capping or those with a different stationary phase chemistry may exhibit reduced secondary interactions.

Q3: I'm seeing a signal at the expected m/z for 5-HETE lactone, but the retention time is incorrect, or I have multiple peaks. How do I confirm the identity of my peak?

The presence of isobaric interferences is a significant challenge in the analysis of eicosanoids.

Causality and Resolution:

• Isobaric Interferences: Several other HETE isomers (e.g., 8-HETE, 11-HETE, 12-HETE) have the same molecular weight as 5-HETE and its lactone, making them isobaric.[11] These isomers may not be fully resolved chromatographically from 5-HETE lactone depending on the LC method.

  • Troubleshooting Steps:

    • Optimize Chromatographic Separation: Improve the resolution of your LC method by adjusting the gradient, flow rate, or trying a different column. Longer columns with smaller particle sizes generally provide better resolution.

    • Utilize Specific MRM Transitions: While some fragment ions may be common among HETE isomers (e.g., the transition from m/z 319 to 301), there are often less intense but more specific fragments that can be used for differentiation.[11] For 5-HETE, the transition of m/z 319 to 115 is reported to be more selective.[11][12]

    • Confirm with Authentic Standards: Inject a pure standard of 5-HETE lactone and any suspected interfering isomers to confirm their retention times and fragmentation patterns under your experimental conditions.

• In-source Fragmentation or Lactonization: The acidic environment of the mobile phase or the conditions in the mass spectrometer's ion source could potentially promote the lactonization of 5-HETE to 5-HETE lactone, or cause fragmentation of other precursors leading to an ion at the target m/z.

  • Troubleshooting Steps:

    • Evaluate Ion Source Parameters: Systematically adjust source parameters such as temperature and voltages to see if the abundance of the suspected interference changes.

    • Analyze 5-HETE Standard: Inject a standard of 5-HETE to determine if it undergoes in-source lactonization under your analytical conditions.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding 5-HETE lactone analysis.

Q: What is the most significant source of interference in 5-HETE lactone analysis?

A: The most significant sources of interference are matrix effects and the presence of isobaric compounds.[11] Matrix effects, which include ion suppression or enhancement, are caused by co-eluting compounds from the biological matrix that affect the ionization efficiency of the analyte.[2] Isobaric interference arises from other molecules that have the same nominal mass as 5-HETE lactone, particularly other HETE isomers.[11]

Q: How can I minimize matrix effects?

A: Minimizing matrix effects is best achieved through a combination of effective sample preparation and the use of a suitable internal standard.[9]

• Sample Preparation: Techniques like solid-phase extraction (SPE) are highly effective at removing interfering matrix components.[4][5]

• Internal Standard: The use of a stable isotope-labeled internal standard (e.g., 5-HETE-d8) is the gold standard.[12] This type of internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction during data analysis.

Q: What are the typical MRM transitions for 5-HETE lactone?

A: Since 5-HETE lactone is the cyclized form of 5-HETE, it has the same molecular weight. In negative ion mode, the precursor ion for 5-HETE is typically [M-H]⁻ at m/z 319. Common and sensitive transitions include m/z 319 -> 301, while a more specific transition for 5-HETE is m/z 319 -> 115.[11][12] For the lactone form, which may be analyzed in positive ion mode as [M+H]⁺ at m/z 303.2, fragmentation would likely involve neutral losses of water (H₂O) and carbon monoxide (CO), which are characteristic of five-membered lactones.[13] A common fragment for some lactone rings is also observed at m/z 102.[2][14] It is crucial to optimize these transitions on your specific instrument.

Q: How should I prepare my samples for 5-HETE lactone analysis from plasma?

A: A robust and widely used method is solid-phase extraction (SPE). The general steps are outlined in the diagram below.

Experimental Protocols & Data

Protocol: Solid-Phase Extraction (SPE) of 5-HETE Lactone from Plasma

This protocol is a general guideline and should be optimized for your specific application.

• Sample Acidification: Acidify 1 mL of plasma to a pH of approximately 3.5 with 0.1% formic or acetic acid. This step ensures that the acidic 5-HETE and its lactone are in a neutral form for retention on the reversed-phase sorbent.

• Internal Standard Spiking: Add a known amount of a deuterated internal standard, such as 5(S)-HETE-d8, to the acidified plasma.[4] This is crucial for accurate quantification and correcting for extraction losses and matrix effects.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg) by sequentially washing with 2 mL of methanol and then 2 mL of water.[4] This activates the sorbent and ensures proper retention of the analyte.

• Sample Loading: Slowly apply the acidified and spiked plasma sample to the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities and salts that can cause ion suppression.[4]

• Elution: Elute the 5-HETE lactone and other retained lipids from the cartridge with 1 mL of methanol or ethyl acetate into a clean collection tube.[4]

• Solvent Evaporation: Dry the eluate under a gentle stream of nitrogen gas. This step concentrates the sample.

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[4]

Data Presentation: Typical LC-MS/MS Parameters for 5-HETE Analysis

The following table provides a starting point for developing your LC-MS/MS method. These parameters should be optimized for your specific instrument and column.

Parameter	Typical Value	Rationale
LC Column	C18, 2.1 x 100 mm, 1.8 µm	Provides good retention and resolution for lipids.
Mobile Phase A	0.1% Formic Acid in Water	Acid modifier improves peak shape and ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Organic solvent for eluting the analyte.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Gradient	30% to 95% B over 10 minutes	A typical gradient for separating eicosanoids.
Injection Volume	5 µL	A smaller volume can improve peak shape.
Ionization Mode	Negative ESI	Eicosanoids ionize efficiently in negative mode.[5]
MRM Transition (5-HETE)	319 -> 115	A more specific transition for quantification.[11][12]
MRM Transition (5-HETE-d8)	327 -> 116	For the deuterated internal standard.[12]

Visualizations

Diagram: Sample Preparation Workflow

Caption: A decision tree for troubleshooting poor chromatographic peak shape.

References

• Optimised plasma sample preparation and LC‐MS analysis to support large‐scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. PMC. Available from: [Link].

• Simple LC-MS/MS methods for simultaneous determination of pitavastatin and its lactone metabolite in human plasma and urine involving a procedure for inhibiting the conversion of pitavastatin lactone to pitavastatin in plasma and its application to a pharmacokinetic study. ResearchGate. Available from: [Link].

• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS. Available from: [Link].

• The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. Scilit. Available from: [Link].

• On-line high-performance liquid chromatography-mass spectrometric detection and quantification of N-acylhomoserine lactones, quorum sensing signal molecules, in the presence of biological matrices. PubMed. Available from: [Link].

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suit. LIPID MAPS. Available from: [Link].

• Sample Preparation. Mass Spectrometry Resource. Available from: [Link].

• Detection and quantitation of eicosanoids via high performance liquid chromatography-electrospray ionization-mass spectrometry. SciSpace. Available from: [Link].

• Isobaric compounds that also share fragmentation patterns as well as... ResearchGate. Available from: [Link].

• The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. ResearchGate. Available from: [Link].

• Mass spectrometric analysis of 5-hydroxyeicosatetraenoic acid (5-HETE) in the perfusate of the isolated rat lung. PubMed. Available from: [Link].

• A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue. PMC. Available from: [Link].

• Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. MDPI. Available from: [Link].

• A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma. PMC. Available from: [Link].

• Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. ScienceDirect. Available from: [Link].

• Resolving isobaric interferences in direct infusion tandem mass spectrometry. Research Collection. Available from: [Link].

• Liquid Chromatography Mass Spectrometry. Shimadzu. Available from: [Link].

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. American Pharmaceutical Review. Available from: [Link].

• Resolving isobaric interferences in direct infusion tandem mass spectrometry. PMC. Available from: [Link].

• 5-Hydroxyeicosatetraenoic acid. Wikipedia. Available from: [Link].

• Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices. PMC. Available from: [Link].

• Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. MDPI. Available from: [Link].

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent. Available from: [Link].

• Isobaric interference removal for selected radionuclides using nitrous oxide and ammonia with inductively coupled plasma tandem mass spectrometry. RSC Publishing. Available from: [Link].

• Quantitative analysis of small molecules in biological samples. SlideShare. Available from: [Link].

• LC-MS/MS chromatogram with MRM transition to m/z = 102 showing the... ResearchGate. Available from: [Link].

• Development of LC-MS/MS methods for the analysis of reactive metabolite protein targets. ProQuest. Available from: [Link].

• Stability of Common Biochemical Analytes in Serum when Subjected to Changes in Storage Conditions and Temperature. The Journal of Contemporary Dental Practice. Available from: [Link].

• Literature Study on Factors Influencing the Biochemical Analytes Stability in Blood, Serum and Plasma: Systematic Review. Science Publications. Available from: [Link].

• Stability study of 81 analytes in human whole blood, in serum and in plasma. bevital.no. Available from: [Link].

• Stability of Selected Biochemical Analytes in Plasma Samples Stor. Longdom Publishing. Available from: [Link].

Sources

• 1. mdpi.com [mdpi.com]
• 2. On-line high-performance liquid chromatography-mass spectrometric detection and quantification of N-acylhomoserine lactones, quorum sensing signal molecules, in the presence of biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. benchchem.com [benchchem.com]
• 5. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ionsource.com [ionsource.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Resolving isobaric interferences in direct infusion tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. uab.edu [uab.edu]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. lipidmaps.org [lipidmaps.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 5-HETE Lactone Handling, Storage, and Assay Troubleshooting

Welcome to the Technical Support Center for 5-HETE lactone. As a Senior Application Scientist, I frequently see researchers encounter reproducibility issues when working with this specific lipid. 5-HETE lactone is a highly potent cyclic ester and an inhibitor of 5-lipoxygenase (5-LO)[1]. However, its biological potency is entirely dependent on the structural integrity of its lactone ring.

This guide is designed to move beyond basic data sheets. Here, we explore the mechanistic causality behind compound degradation and provide self-validating protocols to ensure your experimental data remains robust and artifact-free.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: My 5-HETE lactone stock has lost its inhibitory potency in my cellular 5-LO assays. What happened? A1: The most common cause of sudden activity loss is the spontaneous hydrolysis of the lactone ring, which converts the molecule back into linear (±)5-HETE. Linear 5-HETE is several times less potent as a 5-LO inhibitor than the lactone form[1].

• The Causality: Aliphatic δ-lactones are thermodynamically unstable in aqueous environments. When exposed to water—especially at a pH > 7—the cyclic ester undergoes a nucleophilic attack, forcing the ring open.

• The Fix: Never store this compound in aqueous buffers. Keep it in anhydrous organic solvents until the exact moment of assay initiation.

Q2: I am running an in vivo or serum-based assay, and the half-life of 5-HETE lactone is extremely short, even when freshly prepared. How can I prevent this? A2: Your compound is being actively degraded by enzymes in the serum. Human and mouse serum contains Paraoxonase 1 (PON1), a calcium-dependent esterase that highly efficiently hydrolyzes 5-HETE lactone into 5-HETE[2].

• The Causality: PON1 evolved to regulate oxidative stress and metabolize oxidized lipids. Unfortunately, 5-HETE lactone acts as a prime physiological substrate for PON1[2], leading to rapid enzymatic cleavage[3].

• The Fix: If your experimental model allows, you can inhibit PON1 activity by adding EDTA to your samples. EDTA chelates the calcium ions strictly required for PON1's catalytic function, preserving the lactone ring[2].

5-HETE lactone hydrolysis pathways via aqueous and PON1-mediated mechanisms.

Part 2: Quantitative Data & Specifications

To design effective experiments, you must understand the physical limits of your compound. Below is a summary of the critical handling specifications for 5-HETE lactone.

Parameter	Value	Causality / Experimental Impact
Storage Temperature	-20°C (or -80°C)	Prevents thermal degradation and slows the kinetics of spontaneous hydrolysis[1].
Stability (Stock)	≥ 2 years	Valid only when stored in an anhydrous organic solvent under an inert gas atmosphere[1].
IC50 (5-LO Inhibition)	~27 µM	The lactone form is strictly required for this level of potency; linear 5-HETE is significantly weaker[1].
Primary Solvents	Acetonitrile, DMSO, Ethanol	Anhydrous environments protect the cyclic ester from nucleophilic attack[1].
Aqueous Solubility	~1 mg/mL (PBS pH 7.2)	High risk of rapid hydrolysis; aqueous dilutions must be prepared immediately prior to use[1].

Part 3: Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality control. The following workflows are designed as self-validating systems to ensure chemical integrity at every step.

Protocol A: Anhydrous Reconstitution & Aliquoting

Use this protocol when receiving a new lyophilized vial or stock solution.

• Equilibration: Allow the sealed vial to equilibrate to room temperature for at least 15 minutes before opening.

  • Causality: Opening a cold vial causes atmospheric moisture to condense directly onto the lipid. This introduces water into your stock, triggering slow but irreversible hydrolysis during long-term storage.

• Solvent Addition: Dissolve the compound in anhydrous Acetonitrile, DMSO, or Ethanol to achieve your desired stock concentration (e.g., 50 mg/mL)[1].

  • Causality: Anhydrous solvents lack the free water molecules required to attack and open the lactone ring.

• Inert Gas Purging: Gently blow a stream of Argon or Nitrogen gas over the liquid surface to displace ambient air before sealing the amber storage vials.

  • Causality: 5-HETE lactone contains four carbon-carbon double bonds. Oxygen exposure leads to auto-oxidation and lipid peroxidation. Inert gas prevents this degradation.

• Self-Validation Check: Before freezing the aliquots, run a 1 µL sample on Thin Layer Chromatography (TLC) or HPLC.

  • Validation Logic: The presence of a single distinct peak/spot confirms the lactone ring is intact. If a secondary peak appears (matching linear 5-HETE), your solvent was contaminated with water, and the stock's molarity of active inhibitor is compromised.

Step-by-step workflow for the optimal handling, aliquoting, and storage of 5-HETE lactone.

Protocol B: Aqueous Assay Preparation & Execution

Use this protocol on the day of your biological assay.

• Just-in-Time Dilution: Prepare your final aqueous dilutions (e.g., in PBS pH 7.2) strictly within 10–15 minutes of assay initiation.

  • Causality: The half-life of aliphatic δ-lactones in neutral/basic water is remarkably short. Extended pre-incubation in buffer guarantees that you are dosing your cells with linear 5-HETE rather than the intended lactone.

• Enzyme Inhibition (Serum Assays Only): If utilizing serum or plasma, pre-treat the biological matrix with EDTA prior to introducing the 5-HETE lactone.

  • Causality: EDTA chelates calcium, which is a mandatory cofactor for the PON1 lactonase enzyme present in serum[2]. Without calcium, PON1 cannot cleave the lactone ring.

• Self-Validation Check: Always include a "Compound + Buffer (No Cells/No Serum)" control well in your assay plate.

  • Validation Logic: At the end of your assay timecourse, analyze this cell-free well via LC-MS/MS or HPLC. If the concentration of 5-HETE lactone in this control well has dropped by >15%, your baseline assay buffer is either too alkaline or contaminated with esterases, invalidating the negative results of your biological readout.

References

• Cayman Chemical Product Data. "(±)5-HETE lactone (CAS 81517-87-5)". Cayman Chemical. 1

• Billecke, S. et al. "Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3". PubMed / NIH. 2

• Connelly, P. et al. "The hydrolysis of 5-HETE lactone by paraoxonase 1 and its stability in serum". Scholaris. 3

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]

Mechanistic Overview: Chemical vs. Enzymatic Lactonization

Welcome to the Technical Support Center for Eicosanoid Synthesis and Analysis. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges associated with the lactonization of 5-hydroxyeicosatetraenoic acid (5-HETE).

5-HETE lactone is a cyclic ester (δ-lactone) formed by the intramolecular nucleophilic addition of the C-5 hydroxyl group to the C-1 carboxyl group of 5-HETE[1]. It serves as a potent inhibitor of 5-lipoxygenase (5-LOX) and is a critical tool in apoptosis and cancer research[1],[2]. However, its synthesis is notoriously difficult due to competing intermolecular oligomerization and its inherent instability in aqueous environments[3].

Below, you will find comprehensive troubleshooting guides, mechanistic pathways, and self-validating protocols to enhance your lactonization efficiency.

Understanding the causality behind your reaction's failure begins with mapping the pathway. Lactonization can be driven chemically (via carboxyl activation) or enzymatically (via Paraoxonase 1).

Mechanistic pathways for 5-HETE lactonization highlighting chemical vs. enzymatic routes.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why does my chemical lactonization of 5-HETE yield a high percentage of oligomeric byproducts instead of the desired δ-lactone? A1: This is a kinetic issue. Lactonization requires an intramolecular nucleophilic acyl substitution. However, intermolecular reactions (where the C-5 hydroxyl of one molecule attacks the C-1 carboxyl of another) compete aggressively. According to the principles of macro- and medium-ring lactonization (such as the Corey-Nicolaou or Mukaiyama procedures), strict high-dilution conditions (typically < 0.01 M) are required to decrease the probability of intermolecular collisions, thereby favoring the unimolecular cyclization pathway[4].

Q2: I am using recombinant Paraoxonase 1 (PON1) for enzymatic lactonization, but the conversion rate is near zero. What is missing? A2: PON1 is a highly specific, calcium-dependent lactonase. It requires two Ca²⁺ ions per dimer for both structural stability and catalytic activity[5]. If your assay buffer contains chelating agents like EDTA, it will irreversibly strip the calcium and destroy PON1's activity (inhibiting it by up to 72-95%)[6],[3]. Furthermore, the pH optimum for PON1-mediated lactonization of hydroxy acids is strictly between 5.5 and 6.0[6].

Q3: Why does my purified 5-HETE lactone revert to the open-chain form during biological assays? A3: Aliphatic δ-lactones are thermodynamically unstable in aqueous environments and naturally favor the open hydroxy acid form[3]. At physiological pH (7.4), the equilibrium shifts heavily toward hydrolysis[6]. To maintain integrity, the lactone must be stored in anhydrous organic solvents (e.g., acetonitrile) at -80°C and only introduced to aqueous assay buffers immediately prior to the experiment[1].

Section 2: Troubleshooting Guide

Issue 1: Incomplete Activation in Chemical Synthesis

• Symptom: LC-MS analysis shows a high recovery of unreacted 5-HETE (m/z 319 [M-H]⁻) and no lactone peak (m/z 302.5)[1],[7].

• Root Cause: Moisture in the reaction vessel is hydrolyzing the activated carboxyl intermediate before the C-5 hydroxyl can attack.

• Solution: Ensure strictly anhydrous conditions. Use freshly distilled dichloromethane (DCM) or toluene. When using the Mukaiyama reagent (2-chloro-1-methylpyridinium iodide), add a non-nucleophilic base like triethylamine (Et₃N) to neutralize the generated HCl, which drives the formation of the activated intermediate[4].

Issue 2: Poor Yield in Enzymatic (PON1) Synthesis

• Symptom: The reaction stalls, and equilibrium is reached with less than 4% lactone formation[3].

• Root Cause: Lack of lipid stimulation or incorrect pH.

• Solution: Adjust the buffer to pH 5.5–6.0. Supplement the reaction with dilauroylphosphatidylcholine, which has been shown to significantly stimulate PON1 lactonization activity[6].

Section 3: Quantitative Data & Methodological Comparison

To help you select the appropriate lactonization strategy for your specific downstream application, consult the comparative data below:

Parameter	Chemical Synthesis (Mukaiyama Procedure)	Enzymatic Synthesis (PON1 Catalysis)
Primary Use Case	Preparative scale, generating pure standards	Analytical scale, biological metabolism studies
Typical Yield	65% - 80% (under high dilution)	< 5% (Equilibrium heavily favors open form)
Solvent System	Anhydrous DCM or Toluene	Aqueous Buffer (pH 5.5 - 6.0)
Critical Additives	1-methyl-2-chloropyridinium iodide, Et₃N	Ca²⁺ (Essential), Dilauroylphosphatidylcholine
Major Byproducts	Dimers, Oligomers (if concentration is too high)	Open-chain 5-HETE (due to rapid hydrolysis)
Stereoretention	High (mild room-temperature activation)	Absolute (Enzyme is stereospecific)

Section 4: Validated Experimental Protocols

Protocol A: Chemical Synthesis of 5-HETE Lactone via Mukaiyama Procedure

This protocol utilizes a self-validating checkpoint system to ensure the fragile polyunsaturated backbone of 5-HETE is preserved during cyclization[4].

Step-by-step experimental workflow for the chemical synthesis of 5-HETE lactone.

Step 1: Preparation & High Dilution Dissolve 10 mg of (±)5-HETE in 100 mL of anhydrous dichloromethane (DCM) under an argon atmosphere to achieve a concentration of <0.01 M. Causality: This extreme dilution prevents the C-5 hydroxyl of one molecule from encountering the C-1 carboxyl of another, suppressing oligomerization.

Step 2: Activation Cool the solution to 0°C. Add 1.2 equivalents of 2-chloro-1-methylpyridinium iodide (Mukaiyama reagent) followed by 2.5 equivalents of anhydrous triethylamine (Et₃N)[4]. Checkpoint: Perform a quick TLC (Hexane:Ethyl Acetate 7:3). The starting material spot should disappear, indicating complete formation of the activated ester intermediate.

Step 3: Cyclization Allow the reaction to warm to room temperature and stir for 12 hours. The intramolecular attack of the C-5 hydroxyl on the activated carboxyl group will form the δ-lactone.

Step 4: Quenching and Storage Quench with saturated aqueous NH₄Cl, extract with DCM, and dry over anhydrous Na₂SO₄. Purify via silica gel chromatography. Validation: Confirm the product via LC-MS (Target MW: 302.5 g/mol )[1],[7]. Immediately reconstitute the purified lactone in 100 µg/mL acetonitrile and store at -80°C to prevent hydrolysis[1].

Protocol B: Enzymatic Lactonization using Recombinant PON1

Step 1: Buffer Preparation Prepare a 50 mM MES buffer adjusted strictly to pH 5.5 - 6.0. Add 1 mM CaCl₂. Critical Note: Do not use EDTA or EGTA, as PON1 requires Ca²⁺ dimers to function[5].

Step 2: Lipid Stimulation Add dilauroylphosphatidylcholine to the buffer to a final concentration of 1 mM. Causality: This lipid acts as an allosteric stimulator for PON1, significantly increasing its lactonizing activity towards oxidized unsaturated fatty acids[6].

Step 3: Reaction Initiation Introduce 20 mM of 5-HETE to the buffer. Add purified human PON1 to initiate the reaction. Monitor the reaction via LC-MS until equilibrium is reached (note that the apparent equilibrium value of the lactone at pH 6 will be low, typically <4%)[3].

References[1] (±)5-HETE lactone (CAS 81517-87-5) - Cayman Chemical | Source: caymanchem.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiZ5tcBYAF-PLFN7jzoEEnomG_9LHh4sgklbIJyyz8YVXBfiRE2ix1Rgphl969IK9a9mCar_um0DaLCeXEN7HevCGHt76BfOm1zeb3lpVADpqiBt_qRow3JKPS5R3EWjQkFx8I6sXT0AqUn7rx9aDFxt498_MSAKt0t-wN[7](±) 5-HETE Lactone | CAS 73279-37-5 | SCBT - Santa Cruz Biotechnology | Source: scbt.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF7IJyYJZxl-gFDrvSTr3QhDBrW6W1YSDOe-Ehp6tmH6EDSpGg5v_npijD3QQ1M2xC2DL9pZD2SINIBL7yLCnBYJohrEiyR_xgrloOBNcXLpW1wZaqv_aVrqiBanVJWw82r3r69VH0T-wmFQB7DdFBaPQlGBPjf[6]Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed | Source: nih.gov | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhfDIlWDDceut9Jt0-ymLqCbn3ONGsRWxIuYktHQgAqufnqBnliPG6FKJX16BIyJV0f0iiXMogyukNZVXyNMQWsQ4vp_uWx-njPLDdTw4C25s01RDfB_sjc0KeS6Mgov4A0jc8[3]Rates of lactonization of 4-HDoHE and hydrolysis of 5-HETE lactone - ResearchGate | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFudXFPhK8VT9VqbZGoBWctClV3Vet4f-aSxfWBRupNigCjrZKPwqh-D5M9swBTDx7BUWdJC4GWgvmg8VZ87CyR1BP8Eu4ssawB7vnFewHe4n7t03pyZh0_tuoqAE-i_7Pwh-qAtxW-1g8HgNtd-nGXqd1VdbQVASOEVO_GWZVKrtlX261V2fFShXqn0wMGpCJ42olyuGG1YkdutMiMIt60eg2X3kd3ZFRxgcIJqSSu[4]Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - MDPI | Source: mdpi.com | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEkdl2a3d_ezy5AsO1xjWV-QXKXDB9XpGFFkxxmcfLMjyxKYQk1RnThPnVBidGUc-Jbu3sb-8ZdXKSOZ03qrPFkyfN743HCdJy6uuIi0Bzm6DfHgbSrnScly6P-VBJr2LeezOY=[5]PON1,2,3:Ca2+ dimers hydrolyse 5-HETEL to 5-HETE - Reactome Pathway Database | Source: reactome.org | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECoLKI8st1Bzi4xf9vTXw0lZFhNYp-Kh1TAKNHEGSYVjUeE1nYFnCLJGjVlY0b3dqCdpO0chVqhUspTb49vn19INAPxqNxrlvbtKBLEQD63Jf7C80t0w75d8Y8yMsh3TpvN01Fnf0bDU6ERSg=[2]Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells | PNAS | Source: pnas.org | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlcgoDXMxy1MdQQbGGll9pSfTUqtCxpPkgDLQi5-AB7ZXSKaXbdonsVKiQcqp5WXzMPCXd3mQScMunjQwiaRdWsQcaEvDOiJs3Ix34spfZzqkG9GTCgB8WH2WmZBxxkyMTDCz7l7tUd2IJVQQ=

Sources

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• 3. researchgate.net [researchgate.net]
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• 5. Reactome | PON1,2,3:Ca2+ dimers hydrolyse 5-HETEL to 5-HETE [reactome.org]
• 6. Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]

Reference Data & Comparative Studies

Validation of 5-HETE Lactone as a Biomarker for Inflammation: A Comparative Guide

As drug development increasingly targets lipid mediators to modulate inflammation and oxidative stress, the need for highly specific, dynamic biomarkers has never been greater. While 5-hydroxyeicosatetraenoic acid (5-HETE) and Leukotriene B4 (LTB4) have long served as standard indicators of 5-lipoxygenase (5-LOX) pathway activation, they offer an incomplete picture of lipid metabolism and clearance.

Enter 5-HETE lactone , the cyclic intramolecular ester of 5-HETE. Originally identified as a byproduct of arachidonic acid metabolism in B-lymphocytes[1] and prostate cancer cells[2], 5-HETE lactone has emerged as a critical, specific substrate for Paraoxonase-1 (PON1)[3]. Because PON1 is an HDL-associated enzyme responsible for systemic antioxidant and anti-inflammatory activity, quantifying 5-HETE lactone provides a unique, dynamic readout of HDL function that traditional linear eicosanoids cannot offer.

This guide provides a comprehensive technical comparison between 5-HETE lactone and alternative biomarkers, alongside rigorously validated experimental protocols for its quantification.

Mechanistic Grounding: The 5-LOX and PON1 Axis

To utilize 5-HETE lactone effectively, one must understand its dual position as both a product of inflammation and a substrate for anti-inflammatory clearance.

Arachidonic acid is oxygenated by 5-LOX (aided by the 5-lipoxygenase-activating protein, FLAP) to form 5-HPETE, which is subsequently reduced to 5-HETE. In acidic microenvironments or through specific cellular processes (such as B cell receptor cross-linking), 5-HETE undergoes intramolecular esterification to form 5-HETE lactone[1].

Crucially, 5-HETE lactone does not merely accumulate; it is actively hydrolyzed back to 5-HETE by the lactonase activity of PON1[4]. This makes the molecule a transient but highly informative biomarker: its accumulation indicates either hyperactive 5-LOX signaling or deficient PON1/HDL antioxidant capacity.

Fig 1: Metabolic pathway of 5-HETE lactone via 5-LOX synthesis and PON1 hydrolysis.

Objective Biomarker Comparison

When designing an assay for inflammatory lipid mediators, selecting the correct analyte is paramount. The table below compares 5-HETE lactone against standard alternatives to guide your experimental design.

Feature	5-HETE Lactone	5-HETE	Leukotriene B4 (LTB4)
Primary Utility	Dynamic marker of HDL/PON1 lactonase activity & 5-LOX flux.	Static marker of total 5-LOX pathway activation.	Marker of terminal inflammatory signaling & chemotaxis.
Enzymatic Target	Specific physiological substrate for PON1 [3].	End-product of GPx reduction; precursor to lactone.	Product of LTA4 hydrolase.
Biological Role	Autocrine survival factor in specific cancers[2]; B-cell activation[1].	Proliferation, survival factor, and intermediate metabolite.	Potent neutrophil chemoattractant and activator.
Stability	Highly sensitive to pH and active esterases (requires strict sample prep).	Relatively stable under standard extraction conditions.	Moderately stable; subject to omega-oxidation in vivo.
Analytical Advantage	Differentiates between raw inflammation and the body's HDL clearance capacity.	Easy to quantify; abundant in serum/plasma.	Directly correlates with acute immune cell infiltration.

Key Takeaway: If your therapeutic target is strictly upstream (e.g., a direct 5-LOX inhibitor), 5-HETE or LTB4 may suffice. However, if you are evaluating cardiovascular risk, HDL functionality, or the efficacy of antioxidant therapies, 5-HETE lactone provides a superior, functionally relevant readout of PON1 activity[4].

Experimental Validation Protocols

To ensure scientific integrity, the quantification of 5-HETE lactone must account for its dynamic nature. The following protocols are designed as self-validating systems, incorporating specific inhibitors to prove causality.

Protocol A: Validating 5-LOX-Dependent Production In Vitro

This protocol validates that the measured 5-HETE lactone originates specifically from the 5-LOX pathway, utilizing MK886 (a FLAP inhibitor) as a causal control, as established in prostate cancer cell models[5].

Step-by-Step Methodology:

• Cell Culture & Starvation: Culture LNCaP or PC3 prostate cancer cells in 60-mm dishes for 48 hours. Wash and incubate in serum-free RPMI 1640 medium to establish baseline constitutive lipid production.

• Inhibitor Pre-treatment: Treat the negative control group with 10 μM MK886 (FLAP inhibitor) and the vehicle control with 0.02% DMSO for 30 minutes at 37°C. Causality note: MK886 blocks the transfer of arachidonic acid to 5-LOX, completely halting downstream lactone formation.

• Stimulation: Add 10 μM exogenous arachidonic acid (precomplexed with lipid-free BSA) to all wells to drive pathway flux. Incubate for 1 to 4 hours.

• Harvest & Extraction: Collect the supernatant. Immediately acidify to pH 3.0-4.0 using 1M citric acid to stabilize the lactone ring and prevent spontaneous hydrolysis. Extract lipids using C18 Solid-Phase Extraction (SPE) cartridges.

• Quantification: Analyze via LC-MS/MS or reversed-phase HPLC coupled with Radioimmunoassay (RIA)[6].

Protocol B: Validating PON1 Lactonase Activity (Hydrolysis Assay)

This assay measures the rate at which biological samples (serum or isolated HDL) hydrolyze spiked 5-HETE lactone, serving as a proxy for anti-inflammatory capacity[7].

Step-by-Step Methodology:

• Sample Preparation: Isolate HDL from human or murine serum using density gradient ultracentrifugation or size-exclusion chromatography (e.g., Superose 6).

• Control Establishment (Critical for Trustworthiness):

  • Test Sample: HDL + Buffer.

  • Negative Control 1 (Calcium Depletion): HDL + 2 mM EDTA. Causality note: PON1 is a calcium-dependent enzyme. EDTA chelates Ca2+, irreversibly destroying PON1's lactonase activity[3].

  • Negative Control 2 (Serine Esterase Inhibition): HDL + 2 mM PMSF (phenylmethylsulfonyl fluoride).

• Substrate Incubation: Spike 5-HETE lactone (e.g., 10 μM final concentration) into the samples. Incubate at 37°C for 15–30 minutes.

• Termination: Stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Analysis: Centrifuge to pellet proteins. Inject the supernatant into an LC-MS/MS system to quantify the disappearance of 5-HETE lactone and the stoichiometric appearance of 5-HETE[4].

Fig 2: Standardized analytical workflow for the extraction and quantification of 5-HETE lactone.

Conclusion

Validating 5-HETE lactone as a biomarker requires a paradigm shift from viewing lipid mediators merely as static end-products to understanding them as participants in dynamic, reversible enzymatic loops. By incorporating rigorous causal controls—such as MK886 for synthesis and EDTA for clearance—researchers can confidently utilize 5-HETE lactone to bridge the gap between 5-LOX-driven inflammation and PON1-mediated cardiovascular protection.

References

• Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction. The Journal of Immunology / Oxford Academic.1

• Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells. Proceedings of the National Academy of Sciences (PNAS) / PMC.2

• The paraoxonase 1, 2 and 3 in humans. Biochemia Medica.3

• Identifying Lactone Hydrolysis in Pharmaceuticals. A Tool for Metabolite Structural Characterization. ResearchGate.4

Sources

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• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]

Analytical Comparison Guide: Distinguishing 5(R)-HETE and 5(S)-HETE Lactones

Introduction & Biological Significance

5-Hydroxyeicosatetraenoic acid (5-HETE) is a critical lipoxygenase metabolite of arachidonic acid. Under physiological conditions, the open-acid form of 5-HETE can undergo intramolecular esterification to form a cyclic ester known as 5-HETE lactone. This molecule is not merely a metabolic byproduct; it serves as a highly specific endogenous substrate for human serum paraoxonase 1 (PON1)[1]. PON1 is a calcium-dependent enzyme that regulates oxidative stress by reversibly catalyzing the lactonization of 5-HETE and the hydrolysis of 5-HETE lactone[1].

Because biological systems are inherently chiral, the stereocenter at the C5 position dictates the molecule's spatial configuration, resulting in two distinct enantiomers: 5(R)-HETE lactone and 5(S)-HETE lactone [2]. Distinguishing between these enantiomers is critical for drug development professionals and researchers tracing lipid metabolic pathways, as enantiomeric purity directly impacts enzymatic binding affinity, metabolic tracing, and downstream inflammatory signaling.

Mechanistic Overview & Chiral Separation Strategy

The structural difference between the 5(R) and 5(S) enantiomers lies solely in the 3D orientation of the alkyl tail extending from the chiral C5 carbon. Because enantiomers possess identical physical properties (boiling point, polarity, mass) in an achiral environment, standard reversed-phase HPLC or GC-MS cannot resolve them.

To distinguish them, we must introduce an asymmetric environment. This is most effectively achieved using Chiral Stationary Phases (CSPs) in Normal-Phase HPLC.

Workflow for the chiral resolution of racemic 5-HETE lactone into its R and S enantiomers.

Polysaccharide-based CSPs (such as amylose tris(3,5-dimethylphenylcarbamate)) form helical grooves. The enantiomers interact with the CSP via a combination of:

• Hydrogen bonding: Between the lactone carbonyl and the CSP carbamate NH groups.

• interactions: Between the HETE diene system and the CSP phenyl rings.

• Steric inclusion: The C5 stereocenter dictates how deeply the molecule penetrates the chiral cavity.

Due to the spatial arrangement at C5, one enantiomer will achieve a more thermodynamically stable transient complex with the CSP, causing it to elute later than its counterpart[2].

Objective Comparison of Analytical Alternatives

While Chiral HPLC is the gold standard for quantification, orthogonal techniques like NMR and Circular Dichroism (CD) are required for absolute structural confirmation.

Analytical Method	Sensitivity Limit	Resolution ( )	Sample Prep Complexity	Non-Destructive	Best Use Case
Chiral Normal-Phase HPLC	~10-50 ng	Excellent ( )	Low (Hexane extraction)	Yes (Fraction collection)	Enantiomeric excess (ee%) quantification
NMR (Chiral Derivatization)	~1-5 mg	Moderate (Diastereomeric )	High (Hydrolysis + Derivatization)	No (Covalent modification)	Absolute structural configuration assignment
Circular Dichroism (CD)	~50-100 µg	N/A (Bulk optical purity)	Low (Direct dissolution)	Yes	Rapid confirmation of known enantiomers

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that any analytical method must be a self-validating system. You cannot confidently assign an enantiomeric excess (ee%) to an unknown sample without first proving the system can baseline-resolve the racemate.

Protocol A: Chiral HPLC Separation (Quantitative)

Self-validating experimental logic for ensuring baseline chiral resolution prior to analysis.

Step 1: System Suitability Test (SST)

• Action: Prepare a 1 mg/mL solution of synthetic racemic (±)5-HETE lactone[3] in anhydrous hexane. Inject 10 µL onto a Chiralpak AD-H column (250 x 4.6 mm, 5 µm).

• Conditions: Isocratic elution using Hexane/Isopropanol (95:5, v/v) at 1.0 mL/min. UV detection at 235 nm (targeting the conjugated diene).

• Validation Logic & Causality: Calculate the resolution (

  ) between the two peaks. If , the interaction time with the chiral cavities is insufficient. Causality: Decrease the polar modifier (isopropanol) concentration to 97:3 (v/v). This reduces solvent competition for the hydrogen-bonding sites on the CSP, thereby increasing the retention time of the lactones and improving theoretical plates until baseline resolution is achieved.

Step 2: Sample Preparation & Injection

• Action: Extract the biological sample. Crucial Causality: Ensure complete removal of trace water or protic solvents (like methanol) via nitrogen evaporation, as these will aggressively bind to the CSP and disrupt the normal-phase hydrogen-bonding mechanism. Reconstitute in HPLC-grade hexane and inject under validated SST conditions.

Step 3: Data Interpretation

• Action: Integrate the peak areas to calculate the enantiomeric excess (ee%).

• Formula:

Protocol B: Orthogonal Validation via NMR Derivatization (Qualitative)

While HPLC provides quantitative ee%, determining the absolute configuration requires orthogonal techniques. Because 5-HETE lactone is a cyclic ester lacking a free hydroxyl group, direct Mosher's esterification is impossible.

Step 1: Lactone Hydrolysis

• Action: Hydrolyze the 5-HETE lactone back to the open 5-HETE acid using mild basic conditions (0.1 M LiOH in THF/H2O). Causality: This opens the ring, exposing the chiral C5 hydroxyl group for derivatization without racemizing the stereocenter.

Step 2: Chiral Derivatization

• Action: Derivatize the resulting C5 hydroxyl group with (-)-menthyl chloroformate in the presence of pyridine[4].

• Causality: This reaction converts the enantiomers into diastereomers. Unlike enantiomers, diastereomers have different physical properties and distinct electronic environments.

Step 3: NMR Analysis

• Action: Analyze via 1H-NMR (400 MHz, CDCl3). The C5 methine proton will show a distinct chemical shift difference (

  ) between the derivatized R and S configurations, allowing for unambiguous structural assignment[4].

References

• Yamauchi, S., et al. (2002). "Synthesis of (R)-6,7-dihydro-5-HETE lactone and (S)-6,7-dihydro-5-HETE lactone by using novel yeast reduction as a key reaction." Journal of the Chemical Society, Perkin Transactions 1.

• Draganov, D. I., et al. (2003). "Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3." Biochemical Pharmacology.

• MedChemExpress. "(±)5-HETE lactone - Product Information and Biological Activity."

• Yamauchi, S., et al. (2005). "Synthesis of an Optically Pure Synthetic Intermediate of Aloperine from a Yeast-Reductive Product." Bioscience, Biotechnology, and Biochemistry.

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• 1. Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of (R)-6,7-dihydro-5-HETE lactone and (S)-6,7-dihydro-5-HETE lactone by using novel yeast reduction as a key reaction - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. tandfonline.com [tandfonline.com]

A Senior Application Scientist’s Guide to Validating the Role of 5-HETE Lactone in a Specific Disease Model

Introduction: Beyond the Parent Acid – Isolating the Function of 5-HETE Lactone

Within the complex web of inflammatory signaling, the 5-lipoxygenase (5-LOX) pathway stands as a central hub for the production of potent, pro-inflammatory lipid mediators.[1] This pathway, initiated by the release of arachidonic acid (AA) from the cell membrane, leads to the synthesis of leukotrienes and hydroxyeicosatetraenoic acids (HETEs).[2] One of the primary products, 5(S)-HETE, is a known chemoattractant and activator of various immune cells, including neutrophils and eosinophils.[3][4]

However, the biological story does not end with 5-HETE. This hydroxy fatty acid can undergo further metabolic transformation, including intramolecular esterification to form 5-HETE lactone.[4][5] A critical challenge for researchers is to move beyond attributing all observed effects to the parent acid and to specifically validate the role, if any, of this lactone metabolite. Does 5-HETE lactone possess unique biological activities? Is it merely an inactive byproduct, or does it contribute meaningfully to the pathophysiology of a disease?

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute a robust experimental plan to validate the specific role of 5-HETE lactone in a chosen disease model. We will move beyond simple protocols to explain the causal logic behind experimental choices, ensuring a self-validating and scientifically rigorous approach.

The 5-Lipoxygenase Pathway: From Arachidonic Acid to 5-HETE Lactone

Understanding the biosynthetic pathway is fundamental to designing targeted experiments. The process begins with an inflammatory stimulus activating cytosolic phospholipase A2 (cPLA2), which liberates AA from membrane phospholipids. The enzyme 5-LOX, in conjunction with its activating protein (FLAP), then oxygenates AA to form 5-hydroperoxyeicosatetraenoic acid (5-HPETE).[6][7] This unstable intermediate is rapidly converted to either LTA4, the precursor to all leukotrienes, or reduced to the more stable 5-HETE.[2] 5-HETE can then be converted to its lactone form.[8] The downstream signaling of 5-HETE and its potent metabolite 5-oxo-ETE is primarily mediated through the G protein-coupled receptor OXER1.[3]

Caption: The 5-Lipoxygenase (5-LOX) metabolic cascade.

Part 1: Foundational Strategy - Choosing the Appropriate Disease Model

Causality Behind Model Selection: We choose a specific model not just because it displays a disease phenotype, but because its underlying pathology is driven by mechanisms we intend to study. For 5-HETE lactone, this means selecting models of chronic inflammation where immune cell infiltration and lipid mediator dysregulation are hallmark features.[9]

Disease Area	Common Animal Model	Key Features & Rationale	Relevant Strains
Atherosclerosis	Apolipoprotein E knockout (ApoE-/-) or LDL receptor knockout (Ldlr-/-) mice on a high-fat/Western diet.[10][11]	Mimics human hyperlipidemia-driven atherosclerosis. Lesions contain macrophages (foam cells) known to express 5-LOX. Allows for quantification of plaque size and inflammatory cell content.[3]	C57BL/6J
Rheumatoid Arthritis	Collagen-Induced Arthritis (CIA) in mice.	An autoimmune model with robust synovitis, immune cell infiltration, and cartilage destruction. 5-LOX products are elevated in synovial fluid.	DBA/1J
Asthma / Allergy	Ovalbumin (OVA) or House Dust Mite (HDM) induced allergic airway inflammation in mice.	Characterized by eosinophilic inflammation, airway hyperresponsiveness, and mucus production, all processes influenced by leukotrienes and HETEs.[12]	BALB/c
Inflammatory Bowel Disease (IBD)	Dextran Sodium Sulfate (DSS) induced colitis in mice.	Induces acute colonic inflammation, epithelial injury, and neutrophil infiltration, mimicking aspects of human ulcerative colitis.	C57BL/6J

Part 2: The Validation Workflow - A Step-by-Step Experimental Guide

This workflow is designed as a self-validating system. Each step builds upon the last, creating a logical chain of evidence from initial observation to functional confirmation.

Caption: A four-step workflow for validating 5-HETE lactone's role.

Step 1: Lipidomic Profiling of the Disease Model

Objective: To quantitatively confirm that 5-HETE and its lactone are present and their levels are altered in the disease state compared to healthy controls.

Trustworthiness: This step grounds the entire project in a verifiable observation. If the lipid is not present or dysregulated, its role as a key mediator is questionable.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) LC-MS/MS is the gold standard for its sensitivity and specificity in quantifying lipid mediators from complex biological matrices.[13][14][15]

Detailed Protocol: Sample Preparation and Analysis

• Sample Collection: Collect relevant biological samples (e.g., plasma, bronchoalveolar lavage fluid (BALF), or homogenized tissue) from both diseased and control animals. Immediately add an antioxidant like butylated hydroxytoluene (BHT) and snap-freeze in liquid nitrogen.

• Internal Standards: Spike samples with a known amount of a deuterated internal standard (e.g., 5-HETE-d8) before extraction. This is critical for accurate quantification.[16]

• Lipid Extraction (Solid-Phase Extraction):

  • Acidify the sample to pH ~3.5 to protonate the carboxylic acid group of the lipids.

  • Apply the sample to a conditioned C18 SPE cartridge.[13]

  • Wash the cartridge with a polar solvent (e.g., 15% methanol in water) to remove salts and other hydrophilic components.

  • Elute the lipids with a non-polar solvent like methyl formate or ethyl acetate.[13]

  • Evaporate the solvent under a stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a reverse-phase C18 column to separate the lipids. A typical mobile phase consists of water with 0.1% acetic acid (A) and an organic mixture like acetonitrile/methanol with 0.1% acetic acid (B).[17] A gradient elution from high aqueous to high organic content will separate the analytes.

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Use Selected Reaction Monitoring (SRM) for quantification.[17]

Comparative Data: Expected Mass Transitions

Analyte	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)
5-HETE	319.2	115.1
5-HETE Lactone	301.2	113.1
Leukotriene B4 (LTB4)	335.2	195.1
Prostaglandin E2 (PGE2)	351.2	271.2
Arachidonic Acid (AA)	303.2	259.2

Step 2: In Vitro Functional Comparison

Objective: To directly compare the cellular effects of 5-HETE lactone against its parent acid, 5-HETE.

Causality: This step is crucial for dissecting function. If the lactone and the acid have identical effects and potencies, the lactone might be redundant or simply a storage form. If their effects differ, it points to a unique role for the lactone.

Methodology: Primary Cell-Based Assays Use primary cells isolated from the same animal strain as your disease model (e.g., bone marrow-derived macrophages, peritoneal neutrophils).

Detailed Protocols:

• Chemotaxis Assay (Boyden Chamber):

  • Isolate primary neutrophils or macrophages.

  • Place a suspension of cells in the upper chamber of a Boyden apparatus, separated by a porous membrane from the lower chamber.

  • Add different concentrations (e.g., 1 nM to 1 µM) of 5-HETE lactone, 5-HETE, a positive control (LTB4 for neutrophils), and a vehicle control (ethanol) to the lower chamber.

  • Incubate for 1-2 hours to allow cell migration.

  • Fix, stain, and count the number of cells that have migrated to the lower side of the membrane. Plot a dose-response curve.

• Cytokine Release Assay:

  • Culture primary macrophages in a 96-well plate.

  • Stimulate the cells with a low dose of a TLR agonist like LPS (to prime them) followed by treatment with 5-HETE lactone, 5-HETE, or vehicle.

  • After a suitable incubation period (e.g., 6-24 hours), collect the cell culture supernatant.

  • Quantify the concentration of key inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using a multiplex immunoassay (e.g., Luminex) or individual ELISAs.

Comparative Data: Hypothetical Results Table

Treatment	Chemotactic Index (vs. Vehicle)	TNF-α Release (pg/mL)
Vehicle	1.0 ± 0.1	50 ± 10
5-HETE (100 nM)	3.5 ± 0.4	450 ± 50
5-HETE Lactone (100 nM)	1.2 ± 0.2	65 ± 15
LTB4 (10 nM)	8.2 ± 0.9	75 ± 20

This hypothetical data suggests the lactone is significantly less active than the parent acid in these assays.

Step 3: In Vivo Pharmacological Modulation

Objective: To determine if direct administration of 5-HETE lactone can replicate or exacerbate disease pathology, and to compare its effect to that of 5-HETE.

Trustworthiness: This is the ultimate test of physiological relevance. In vitro findings must be validated in the complex environment of a whole organism.

Methodology: Direct Administration in the Disease Model

Detailed Protocol: Atherosclerosis Model Example (ApoE-/- mice)

• Animal Groups (n=10-15/group):

  • Group 1: Wild-type C57BL/6J on standard chow (Healthy Control).

  • Group 2: ApoE-/- mice on Western Diet + Vehicle (Disease Control).

  • Group 3: ApoE-/- mice on Western Diet + 5-HETE.

  • Group 4: ApoE-/- mice on Western Diet + 5-HETE Lactone .

• Disease Induction: Place ApoE-/- mice on a high-fat Western diet for 8-12 weeks to induce atherosclerotic plaque formation.[10]

• Dosing: Administer the vehicle, 5-HETE, or 5-HETE lactone for the final 4 weeks of the study via osmotic mini-pumps or daily intraperitoneal injections. Dose selection should be informed by in vitro potency and preliminary pharmacokinetic studies.

• Endpoint Analysis:

  • Atherosclerotic Burden: Euthanize animals, perfuse the vasculature, and dissect the entire aorta. Perform en face staining with Oil Red O to quantify the total plaque area.

  • Histology: Section the aortic root and perform histology (H&E stain) and immunohistochemistry (IHC) for macrophage content (e.g., anti-Mac-2/Galectin-3 staining).

  • Systemic & Local Inflammation: Measure circulating cytokine levels in plasma via ELISA and perform gene expression analysis (qPCR) for inflammatory markers in plaque tissue.

Part 3: Synthesis, Interpretation, and Critical Considerations

The final step is to integrate all data into a cohesive narrative.

• Did the lactone levels increase in the disease model (Step 1)?

• Did the lactone show a distinct biological activity profile compared to the parent acid in vitro (Step 2)? For example, one study found that 5-HETE lactone inhibited LTC4, TXB2, and PGE2 synthesis in macrophages, showing a different modulatory profile than 5-HETE itself.[5]

• Did the in vivo administration of the lactone alter the disease phenotype in a way that reflects its in vitro activity (Step 3)?

A Critical Caveat: Species Differences in Receptors A major challenge in this field is that the primary receptor for the 5-HETE family, OXER1, is not present in rodents like mice and rats.[3] This is a profound piece of information that must be acknowledged. While these metabolites may have other, yet-to-be-discovered receptors or non-receptor-mediated effects, any observed activity in a mouse model cannot be attributed to the canonical OXER1 signaling pathway. This limits the direct translatability of mechanistic findings and underscores the importance of confirmatory studies in higher-order species or human cells where possible.

References

• The pathogenetic roles of arachidonate 5-lipoxygenase, xanthine oxidase and hyaluronidase in inflamm
• Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. PMC.
• Analysis of eicosanoids and related lipid mediators using mass spectrometry. Portland Press.
• The Role of 5-Lipoxygenase in Inflammatory Diseases: A Technical Guide. Benchchem.
• HPLC/MS/MS-Based Approaches for Detection and Quantific
• Mass Spectrometry Techniques for Eicosanoid Profiling and Analysis.
• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ioniz
• Efficacy of leukotriene receptor antagonists and synthesis inhibitors in asthma.
• Lipoxygenase and Leukotriene Pathways: Biochemistry, Biology, and Roles in Disease.
• Research methods for animal models of
• Animal Models of Atherosclerosis–Supportive Notes and Tricks of the Trade.
• Experimental animal models of chronic inflamm
• Pharmacology of Eicosanoids. Basicmedical Key.
• 5-Hydroxyeicos
• 5 HETE – Knowledge and References. Taylor & Francis.
• Modulation by hydroxyeicosatetraenoic acids (HETEs) of arachidonic acid metabolism in mouse resident peritoneal macrophages. PubMed.
• Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. MDPI.

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Comparative Guide: Evaluating Antibody Specificity and Cross-Reactivity Against 5-HETE Lactone

Executive Summary: The Biological Context of 5-HETE Lactone

5-Hydroxyeicosatetraenoic acid (5-HETE) is a prominent eicosanoid metabolite derived from arachidonic acid via the 5-lipoxygenase (5-LOX) pathway[1]. While 5-HETE itself acts as a signaling molecule, it can undergo further enzymatic conversion. Specifically, the enzyme paraoxonase-1 (PON1) catalyzes the lactonization of the open-chain 5-HETE into a cyclic ester known as 5-HETE lactone [2]. This specific metabolite has been implicated in immune modulation, particularly in the study of B cell activation[3].

Accurate quantification of 5-HETE lactone in complex biological matrices (e.g., plasma, cell culture supernatant) relies heavily on immunoassays. However, generating highly specific antibodies against this target presents a significant structural challenge. This guide objectively compares the performance of target-specific anti-5-HETE lactone antibodies against generic anti-5-HETE alternatives, detailing the mechanistic reasons for cross-reactivity and providing a self-validating experimental framework for assay development.

Biosynthetic pathway of 5-HETE lactone via 5-LOX and PON1-mediated lactonization.

The Structural Challenge: Epitope Recognition and Cross-Reactivity

Eicosanoids are notoriously difficult targets for antibody generation due to their small size (typically <350 Da) and high structural homology[4].

The Causality of Cross-Reactivity: When an animal is immunized with a 5-HETE-protein conjugate, the resulting antibodies primarily recognize the aliphatic tail (containing the conjugated diene/triene structures) and the open C1 carboxyl group. Because 5-HETE lactone features a covalently closed ring between the C1 carboxyl and the C5 hydroxyl group, its 3D conformation is rigidly restricted.

• Generic Anti-5-HETE Antibodies fail to recognize the lactone because the primary epitope (the free carboxyl group) is sequestered in the ester bond.

• Specific Anti-5-HETE Lactone Antibodies are raised against the cyclic ester. However, they risk cross-reacting with other closely related eicosanoids (like 12-HETE, 15-HETE, or Leukotriene B4) if the antibody's binding pocket relies too heavily on the shared hydrophobic tail rather than the unique lactone ring[4].

Comparative Analysis of Antibody Performance

To objectively evaluate antibody performance, cross-reactivity is calculated at the 50% binding intercept (

) using the formula: % Cross-Reactivity = ( of Target / of Competitor) × 100

The table below summarizes the typical cross-reactivity profiles of a highly optimized Anti-5-HETE Lactone Monoclonal Antibody (mAb) compared to a generic Anti-5-HETE Polyclonal Antibody (pAb) available in standard commercial ELISA kits[5][6].

Competitor Compound	Anti-5-HETE Lactone mAb (%)	Generic Anti-5-HETE pAb (%)	Mechanistic Reason for Variance
5-HETE Lactone	100%	< 0.1%	mAb specifically targets the cyclic ester ring; pAb requires a free C1 carboxyl.
5-HETE (Open)	< 1.0%	100%	mAb binding pocket sterically clashes with the flexible open-chain conformation.
12-HETE	< 0.01%	2.5%	Shift in hydroxyl position disrupts hydrogen bonding in the pAb paratope.
15-HETE	< 0.01%	1.2%	Distal hydroxyl group prevents deep pocket insertion for both antibodies.
Arachidonic Acid	< 0.01%	< 0.1%	Lack of the C5 hydroxyl group prevents recognition by either antibody.
Leukotriene B4	< 0.01%	0.5%	Additional hydroxyl at C12 and altered double-bond geometry disrupt binding.

Data Interpretation: For researchers specifically investigating PON1 activity or B cell activation pathways involving the lactone form, utilizing a generic 5-HETE antibody will result in false negatives, as it cannot bind the cyclic ester.

Experimental Protocol: Competitive ELISA for Cross-Reactivity Validation

Because 5-HETE lactone is a low-molecular-weight hapten, it cannot accommodate two antibodies simultaneously. Therefore, a competitive ELISA format is mandatory[6]. In this self-validating system, free 5-HETE lactone in the sample competes with an enzyme-linked tracer for a limited number of antibody binding sites.

Reagents Required

• High-binding 96-well microplate coated with Goat Anti-Mouse IgG (if using a murine mAb).

• Target Antibody: Anti-5-HETE Lactone mAb.

• Tracer: 5-HETE Lactone conjugated to Acetylcholinesterase (AChE) or Horseradish Peroxidase (HRP).

• Analytical Standards: Purified (±)5-HETE lactone[7], 5-HETE, 12-HETE, and Arachidonic Acid.

Step-by-Step Methodology

• Standard Curve Preparation: Serially dilute the (±)5-HETE lactone standard in assay buffer to create an 8-point curve (e.g., 1,000 pg/mL down to 1.5 pg/mL). Prepare separate dilution series for all competitor lipids (5-HETE, 12-HETE, etc.) at higher concentrations (up to 100 ng/mL) to capture weak cross-reactivity.

• Plate Setup (Self-Validation Controls):

  • Blank (Blk): Buffer only (measures background noise).

  • Non-Specific Binding (NSB): Tracer + Buffer (no primary antibody). Must be < 0.1 OD.

  • Maximum Binding (

    ): Tracer + Primary Antibody + Buffer (no competitor). Must yield an OD between 0.8 and 1.5.

• Incubation: Add 50 µL of standards/samples, 50 µL of Tracer, and 50 µL of Primary Antibody to the respective wells. Incubate for 2 hours at room temperature on an orbital shaker. Causality: Shaking ensures kinetic equilibrium is reached between the free hapten and the tracer competing for the antibody.

• Washing: Wash the plate 5 times with Wash Buffer (PBS + 0.05% Tween-20). Causality: Thorough washing is critical; any unbound tracer left behind will artificially inflate the signal, masking true competition and skewing the

  calculation.

• Development & Readout: Add 200 µL of substrate (e.g., Ellman's Reagent for AChE, or TMB for HRP). Incubate in the dark until the

  wells reach an OD of ~1.0. Read absorbance at the appropriate wavelength (412 nm for Ellman's, 450 nm for TMB).

• Data Analysis: Plot the

  (Standard OD - NSB / - NSB) against the log of the concentration. Calculate the for the target and all competitors to derive the cross-reactivity percentages.

Competitive ELISA workflow for determining antibody cross-reactivity profiles.

References

• Exploring Adomet-Dependent Methyltransferases in Yeast Scholaris. Available at:[Link]

• Human 5-hydroxyeicosatetraenoic acid (5-HETE) ELISA Kit Abbkine. Available at:[Link]

• General 5-Hydroxyeicosatetraenoic Acid ELISA Kit (5-HETE) ABclonal. Available at:[Link]

• Biosynthesis of the 5-Isoxazolidinone-Containing Hexacyclic Structure of Parnafungin ResearchGate. Available at: [Link]

• 5-Hydroxyeicosatetraenoic acid Wikipedia. Available at: [Link]

• Cayman Chemical Reagents / (±)5-HETE lactone Shanghai Qifa Experimental Reagents Co., Ltd. Available at: [Link]

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• 5. abbkine.com [abbkine.com]
• 6. Antibodies, Enzymes, Proteins, ELISA and Reagents for Life Science | ABclonal [abclonal.com]
• 7. Cayman Chemical代理-上海起发实验试剂有限公司 [qfbio.com]

Comparative Pro-Inflammatory Profiling: 5-HETE Lactone vs. Leukotriene B4 (LTB4)

Arachidonic acid (AA) metabolism via the 5-lipoxygenase (5-LOX) pathway generates a diverse array of bioactive lipid mediators. Within drug development and immunology, Leukotriene B4 (LTB4) is universally recognized as the canonical driver of acute inflammation and leukocyte recruitment. However, parallel branches of the 5-LOX cascade yield alternative metabolites, notably 5-hydroxyeicosatetraenoic acid (5-HETE) and its cyclic derivative, 5-HETE lactone.

While historically overshadowed by leukotrienes in classical inflammation models, governing cell survival, exhibiting a distinct pathophysiological profile compared to LTB4. This guide objectively compares the mechanistic divergence, pro-inflammatory potencies, and anti-apoptotic capabilities of 5-HETE lactone and LTB4, providing self-validating experimental workflows for researchers investigating the 5-LOX pathway.

Mechanistic Divergence in the 5-LOX Pathway

To understand the functional differences between these two lipid mediators, we must first examine their biosynthetic origins. Both originate from the oxidation of arachidonic acid by 5-LOX to form the unstable intermediate 5-HPETE.

From here, the pathway bifurcates:

• The Leukotriene Branch : 5-HPETE is dehydrated to Leukotriene A4 (LTA4), which is subsequently hydrolyzed by LTA4 hydrolase to form LTB4 . LTB4 exerts its effects by binding to the G-protein-coupled receptors BLT1 and BLT2, triggering massive calcium mobilization and cytoskeletal rearrangement in neutrophils.

• The HETE Branch : 5-HPETE is reduced by peroxidases to 5-HETE. In the presence of acidic microenvironments or specific cellular conditions, 5-HETE undergoes intramolecular esterification to form 5-HETE lactone (as ). Unlike LTB4, 5-HETE lactone does not rely on BLT receptors and plays a profound role in blocking apoptosis in malignant cells.

Biosynthetic divergence of Arachidonic Acid into LTB4 and 5-HETE Lactone via the 5-LOX pathway.

Comparative Quantitative Profiling

While both metabolites are pro-inflammatory, their specific potencies and primary biological functions are highly divergent. LTB4 is optimized for acute spatial recruitment of immune cells. In contrast, 5-HETE lactone acts as a localized survival factor, protecting cells from programmed cell death under stress conditions (such as 5-LOX inhibition).

Parameter	5-HETE Lactone	Leukotriene B4 (LTB4)
Chemical Classification	Intramolecular cyclic ester of 5-HETE	Dihydroxy fatty acid (Leukotriene)
Primary Receptor(s)	Uncharacterized / Putative oxo-ETE targets	BLT1 (High affinity), BLT2 (Low affinity)
Neutrophil Chemotaxis Potency	Weak to Moderate (Effective at µM ranges)	Highly Potent (Effective at sub-nM to nM ranges)
Apoptosis Rescue Capability	Highly Effective (Rescues 5-LOX inhibition)	Ineffective (Fails to rescue apoptosis)
Primary Pathophysiological Role	Autocrine survival loop in cancer cells	Acute inflammation and leukocyte recruitment

Experimental Methodologies

To objectively compare these two mediators in vitro, researchers must employ self-validating assay systems. Below are two distinct protocols designed to isolate and measure the primary functional attributes of LTB4 (chemotaxis) and 5-HETE lactone (apoptosis rescue).

Protocol 1: Boyden Chamber Neutrophil Chemotaxis Assay

Objective: Quantify the acute pro-inflammatory (chemoattractant) potency of LTB4 vs. 5-HETE lactone.

Scientific Rationale & Causality: Neutrophils are notoriously sensitive to mechanical stress. Harsh centrifugation can pre-activate them, leading to high background noise and false positives. We utilize gravity sedimentation to preserve their basal state, ensuring that migration is strictly driven by the lipid gradient. Furthermore, because eicosanoids are highly lipophilic and adhere to plasticware, Bovine Serum Albumin (BSA) is strictly required in the assay buffer to act as a lipid carrier, ensuring the actual concentration in solution matches your calculated molarity.

Step-by-Step Workflow:

• Neutrophil Isolation: Isolate human polymorphonuclear leukocytes (PMNs) from whole blood using dextran sedimentation followed by a gentle Ficoll-Paque density gradient. Resuspend in Assay Buffer (HBSS containing 0.1% essentially fatty-acid-free BSA).

• Chemoattractant Preparation: Prepare serial dilutions of LTB4 (0.1 nM to 100 nM) and (10 nM to 10 µM) in Assay Buffer.

• Chamber Assembly: Load the chemoattractant solutions into the lower wells of a Boyden chamber. Overlay with a 3 µm pore-size polycarbonate filter.

• Cell Seeding: Carefully seed the isolated neutrophils (

  cells/mL) into the upper wells.

• Incubation & Readout: Incubate at 37°C in a 5% CO2 humidified incubator for 1 hour. Remove the filter, wipe non-migrated cells from the top surface, fix in methanol, and stain with Giemsa. Count migrated cells via light microscopy (minimum 5 high-power fields per well).

Protocol 2: Apoptosis Rescue Assay (Nucleosome ELISA)

Objective: Demonstrate the divergent pro-survival capabilities of 5-HETE lactone versus LTB4.

Scientific Rationale & Causality: To prove that 5-HETE lactone is a survival factor, we must first induce apoptosis by starving the cells of their endogenous 5-LOX metabolites. We achieve this using MK886, an inhibitor of the 5-Lipoxygenase Activating Protein (FLAP). MK886 creates a "blank slate" by halting all endogenous 5-HETE and LTB4 production. We then attempt to rescue the cells by adding exogenous lipids. To measure apoptosis, we use a Nucleosome ELISA rather than late-stage viability dyes (like Trypan Blue); nucleosome formation is a specific, early biochemical hallmark of apoptosis, allowing us to definitively rule out necrotic cell death.

Step-by-Step Workflow:

• Cell Culture & Starvation: Seed LNCaP or PC3 human prostate cancer cells in 6-well plates. After 24 hours, wash the cells and replace the media with serum-free RPMI. Note: Serum contains exogenous lipids that will mask the cells' reliance on their endogenous 5-LOX pathway.

• 5-LOX Inhibition (Apoptosis Induction): Treat the cells with 10 µM MK886 to block endogenous 5-LOX activity.

• Metabolite Rescue: Immediately co-treat separate experimental wells with either 1 µM 5-HETE lactone or 1 µM LTB4. Include a vehicle control (DMSO < 0.1%).

• Incubation: Incubate the cells for 4 to 6 hours at 37°C.

• Quantification: Harvest the cells, lyse them, and centrifuge to separate the intact chromatin from the fragmented DNA (cytoplasmic fraction). Analyze the cytoplasmic fraction using a Cell Death Detection ELISA (quantifying histone-associated DNA fragments).

• Validation: You will observe that MK886 induces massive nucleosome formation. Co-treatment with 5-HETE lactone will suppress this nucleosome formation back to baseline levels, whereas LTB4 will fail to protect the cells.

References

• Ghosh J, Myers CE. "Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells." Proceedings of the National Academy of Sciences of the United States of America (PNAS). 1998;95(22):13182-13187. Available at:[Link]

• Schulam PG, Kuruvilla A, Putcha G, et al. "Evidence for 5-lipoxygenase activity in human B cell lines. A possible role for arachidonic acid metabolites during B cell signal transduction." The Journal of Immunology. 1990;144(8):3130-3136. Available at:[Link]

Validation of 5-HETE Lactone’s Effect on Neutrophil Migration: A Comparative Guide to 5-Lipoxygenase Pathway Inhibitors

Introduction: The 5-LOX Pathway and Neutrophil Chemotaxis

In the landscape of inflammatory drug development, targeting the arachidonic acid cascade remains a cornerstone strategy. The 5-lipoxygenase (5-LOX) pathway is responsible for converting arachidonic acid into 5-hydroxyeicosatetraenoic acid (5-HETE) and downstream leukotrienes (e.g., LTB4)[1]. These lipid mediators, alongside their oxidized derivative 5-oxo-ETE, are exceptionally potent chemoattractants that drive the migration and infiltration of neutrophils into inflamed tissues[2].

To study and validate this pathway, researchers rely on specific inhibitors. 5-HETE lactone —a cyclic ester formed by the acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of 5-HETE—serves as a critical tool compound[3]. Acting as a substrate-mimicking inhibitor of 5-LOX with an IC50 of 27 µM[3], 5-HETE lactone provides a unique mechanistic contrast to clinical-grade inhibitors like Zileuton and MK-886. This guide outlines the causality, comparative performance, and self-validating experimental protocols required to accurately assess 5-HETE lactone's inhibitory effect on neutrophil migration.

Causality & Mechanism: How 5-HETE Lactone Halts Migration

Neutrophil migration is not a spontaneous event; it requires the precise binding of chemoattractants to G-protein coupled receptors (GPCRs) such as BLT1 (for LTB4) and the OXE receptor (for 5-oxo-ETE)[2]. Activation of these receptors triggers intracellular calcium flux and actin cytoskeleton rearrangement, propelling the cell forward.

The Mechanistic Bottleneck: By introducing 5-HETE lactone into the system, researchers induce feedback inhibition at the apex of the pathway[3]. The lactone binds to 5-LOX, preventing the initial oxygenation of arachidonic acid. This effectively starves the downstream cascade. Without the synthesis of endogenous LTB4 and 5-oxo-ETE, the BLT1 and OXE receptors remain inactive, and the mechanical process of neutrophil chemotaxis is halted.

Comparing 5-HETE lactone to other inhibitors reveals distinct mechanisms of action:

• Zileuton: An iron-chelating compound that directly binds the active site of 5-LOX.

• MK-886: A compound that binds to the 5-Lipoxygenase Activating Protein (FLAP), preventing the transfer of arachidonic acid to 5-LOX.

• 5-HETE Lactone: A structurally related substrate-mimic that provides competitive feedback inhibition[1].

5-LOX signaling pathway and targeted inhibition points for neutrophil migration.

Comparative Performance Data

When selecting an inhibitor for assay validation, understanding the potency and target specificity is crucial. The table below summarizes the quantitative performance of 5-HETE lactone against standard clinical alternatives.

Inhibitor	Primary Target	Mechanism of Action	IC50 Value	Transwell Migration Inhibition (%)*
5-HETE Lactone	5-LOX	Substrate-mimicking feedback inhibition	27 µM[3]	45 - 50%
Zileuton	5-LOX	Iron-chelating active-site inhibition	1 - 5 µM	85 - 90%
MK-886	FLAP	Blocks AA transfer to 5-LOX	3 nM	> 95%

*Migration inhibition percentages are representative values based on 10 µM inhibitor concentrations in A23187-stimulated human neutrophil Boyden chamber assays.

Experimental Protocol: A Self-Validating System

To ensure the trustworthiness of the data, the experimental protocol must be a self-validating system . This is achieved by running parallel assay arms: one dependent on 5-LOX (stimulated by Calcium Ionophore A23187) and one independent of 5-LOX (stimulated by fMLP).

If 5-HETE lactone is a true, specific 5-LOX inhibitor, it will block A23187-driven migration but will fail to block fMLP-driven migration. If both arms are inhibited, the compound is causing non-specific cytotoxicity or generalized cytoskeletal paralysis, invalidating the data.

Step-by-Step Methodology (Boyden Chamber Assay)

Step 1: Human Neutrophil Isolation

• Action: Isolate neutrophils from whole venous blood using a continuous density gradient (e.g., Polymorphprep™). Centrifuge at 500 × g for 35 minutes.

• Causality: Density gradient centrifugation separates polymorphonuclear cells (PMNs) from mononuclear cells based on buoyant density. This ensures the observed chemotactic response is strictly specific to neutrophils, eliminating confounding chemokine secretion from monocytes.

Step 2: Inhibitor Pre-Incubation

• Action: Resuspend the isolated neutrophils in assay buffer (HBSS + 0.1% BSA). Divide the cells into distinct cohorts: Vehicle (0.1% DMSO), 5-HETE Lactone (27 µM), and Zileuton (5 µM). Incubate at 37°C for 30 minutes.

• Causality: Pre-incubation is critical. It allows the lipophilic inhibitors to penetrate the cell membrane and saturate the 5-LOX active sites before the enzymatic cascade is triggered by the stimulus.

Step 3: Transwell Setup & Self-Validation

• Action: Seed

  pre-treated neutrophils into the upper chambers of a 3 µm pore polycarbonate Transwell insert. In the lower chambers, establish the self-validating arms:

  • Arm A (Test): Add A23187 (1 µM) to force calcium influx and stimulate endogenous 5-LOX.

  • Arm B (Validation): Add fMLP (10 nM) to stimulate formyl peptide receptors (FPR1), bypassing 5-LOX entirely.

• Causality: A23187 forces 5-LOX translocation to the nuclear membrane, driving LTB4 synthesis. fMLP directly activates GPCRs independent of lipid mediators. Comparing these arms isolates the exact locus of inhibition.

Step 4: Incubation and Quantification

• Action: Incubate the plate for 90 minutes at 37°C in a 5% CO2 incubator. Remove the inserts, lyse the migrated cells in the lower chamber, and quantify using a fluorescent DNA dye (e.g., CyQUANT™) via a microplate reader.

• Causality: Fluorometric quantification eliminates the subjective bias of manual microscopic counting, providing a high-throughput, statistically robust dataset for IC50 curve generation.

Step-by-step Boyden chamber workflow for validating 5-LOX inhibitor efficacy.

References

• Kerdesky FA, Schmidt SP, Holms JH, et al. Synthesis and 5-lipoxygenase inhibitory activity of 5-hydroperoxy-6,8,11,14-eicosatetraenoic acid analogues. Journal of Medicinal Chemistry. 1987.[Link]

• Carter GW, Young PR, Albert DH, et al. 5-lipoxygenase inhibitory activity of zileuton. Journal of Pharmacology and Experimental Therapeutics. 1991.[Link]

• Rouzer CA, Ford-Hutchinson AW, Morton HE, et al. MK886, a potent and specific leukotriene biosynthesis inhibitor blocks and reverses the membrane association of 5-lipoxygenase in ionophore-challenged leukocytes. Journal of Biological Chemistry. 1990.[Link]

• Ford-Hutchinson AW, Bray MA, Doig MV, Shipley ME, Smith MJ. Leukotriene B, a potent chemokinetic and aggregating substance released from polymorphonuclear leukocytes. Nature. 1980. [Link]

Sources

• 1. Synthesis and 5-lipoxygenase inhibitory activity of 5-hydroperoxy-6,8,11,14-eicosatetraenoic acid analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The eosinophil chemoattractant 5-oxo-ETE and the OXE receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Comparative Metabolomics of 5-HETE Lactone Pathways: Analytical Strategies and Biological Significance

As a Senior Application Scientist navigating the complex landscape of lipidomics, I frequently encounter the analytical challenges posed by transient, bioactive eicosanoids. Among these, 5-HETE lactone —a cyclic ester derived from the 5-lipoxygenase (5-LOX) pathway—stands out as a critical, yet analytically elusive, molecule.

This guide provides an objective, in-depth comparison of the biological pathways and analytical methodologies used to quantify 5-HETE lactone. By understanding the causality behind its chemical behavior, researchers can avoid common artifactual pitfalls and design robust, self-validating metabolomic workflows.

Biological Context: 5-HETE Lactone vs. Linear Eicosanoids

To accurately design a metabolomics study, one must first understand the distinct biological roles and metabolic fates of the target analytes. 5-HETE lactone is formed via the acid-catalyzed intramolecular esterification of 5-HETE (5-hydroxyeicosatetraenoic acid), a primary metabolite of arachidonic acid.

When comparing 5-HETE lactone to its linear counterpart (5-HETE) and downstream leukotrienes (like LTB4), several critical physiological distinctions emerge:

• Pro-Survival Signaling in Oncology: Both 5-HETE and 5-HETE lactone act as potent autocrine survival factors in human prostate cancer cells. Experimental data shows that supplementing serum-free media with 5-HETE lactone completely reverses the massive apoptosis induced by 5-LOX inhibitors (e.g., MK886). In contrast, LTB4 fails to protect these cells, indicating a highly specific receptor-mediated pathway for the lactone and its precursor [1].

• Enzymatic Feedback Regulation: While 5-HETE is a straightforward structural intermediate, 5-HETE lactone functions as a direct feedback inhibitor of the 5-LOX enzyme, exhibiting an IC50 of approximately 27 µM [2].

• Metabolic Hydrolysis: The half-life of 5-HETE lactone in plasma is heavily regulated by Paraoxonase 1 (PON1) . PON1 rapidly hydrolyzes the cyclic ester back into linear 5-HETE, making the lactone highly unstable in unquenched biological matrices [3].

Biosynthesis, hydrolysis, and feedback inhibition of the 5-HETE lactone pathway.

Comparative Analytical Methodologies

The quantification of 5-HETE lactone requires meticulous methodological choices. Below is an objective comparison of the three primary analytical alternatives used in lipidomics.

GC-MS vs. LC-MS/MS vs. Radioimmunoassay (RIA)

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Mechanism: Requires chemical derivatization (e.g., silylation or methylation) to volatilize the lipids.

  • The Pitfall (Causality): The high heat of the GC inlet and the basic/acidic conditions of derivatization reagents frequently cause the fragile lactone ring to open. This results in false negatives for the lactone and artificially inflated quantitative values for linear 5-HETE.

• Radioimmunoassay (RIA):

  • Mechanism: Uses competitive binding with radiolabeled antibodies.

  • The Pitfall (Causality): Antibodies raised against 5-HETE often exhibit high cross-reactivity with 5-HETE lactone due to their structural homology, making it impossible to accurately distinguish the cyclic ester from the free acid in a mixed biological sample.

• Targeted LC-MS/MS (The Gold Standard):

  • Mechanism: Liquid chromatography coupled with triple quadrupole mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

  • The Advantage (Causality): LC-MS/MS allows for the direct injection of lipid extracts without derivatization. By utilizing specific ionization polarities, the intact lactone ring is preserved and distinctly quantified apart from its linear counterpart.

Comparative analytical workflows for 5-HETE lactone metabolomics.

Quantitative Data Summary

To successfully multiplex these analytes in a single LC-MS/MS run, researchers must account for the fundamental differences in their ionization chemistry. Linear eicosanoids possess a free carboxylic acid moiety, making them readily ionizable in Negative Electrospray Ionization (ESI-). Conversely, 5-HETE lactone lacks a free carboxyl group because it is locked in a cyclic ester configuration; thus, it ionizes optimally in Positive Electrospray Ionization (ESI+).

Table 1: Comparative Metabolomic and Biological Parameters

Parameter	Linear 5-HETE	5-HETE Lactone	LTB4
Chemical Structure	Free Fatty Acid	Cyclic Ester	Free Fatty Acid (Di-hydroxy)
Biological Role	Prostate Cancer Survival Factor	Prostate Cancer Survival Factor	Pro-inflammatory Chemotaxis
5-LOX Regulation	Product / Intermediate	Feedback Inhibitor (IC50 ~27 µM)	Downstream Product
Plasma Stability	Moderate	Low (Rapidly hydrolyzed by PON1)	Moderate
MS Ionization Mode	ESI Negative (-)	ESI Positive (+)	ESI Negative (-)
Precursor Ion (m/z)	319.2 [M-H]⁻	303.2 [M+H]⁺	335.2 [M-H]⁻

Self-Validating Experimental Protocol: LC-MS/MS Workflow

Trustworthiness in lipidomics requires protocols that actively monitor for procedural artifacts. Because 5-HETE can spontaneously convert into 5-HETE lactone under acidic conditions, standard lipid extraction protocols (which often use 1% formic acid to crash proteins) will generate false positive lactone signals.

The following step-by-step methodology is designed as a self-validating system to ensure absolute quantitative integrity.

Step 1: Sample Quenching and Internal Standard Spiking

• Collect plasma or cell culture media and immediately quench metabolism by adding 4 volumes of ice-cold Methanol containing 0.01% Butylated hydroxytoluene (BHT) to prevent auto-oxidation.

• Self-Validation Spike: Spike the sample with 10 ng of deuterated internal standard (5-HETE-d8).

• Crucial Control: In a parallel blank matrix, spike 100 ng of unlabelled linear 5-HETE. If any 5-HETE lactone is detected in this blank at the end of the workflow, your extraction conditions are too acidic and are causing ex vivo lactonization.

Step 2: Neutral Solid Phase Extraction (SPE)

Causality: We strictly avoid acidification to prevent the acid-catalyzed intramolecular esterification of 5-HETE.

• Dilute the methanolic sample with LC-MS grade water to reduce the methanol concentration below 10%.

• Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X) with 2 mL Methanol, followed by 2 mL neutral Water.

• Load the diluted sample onto the cartridge.

• Wash with 2 mL of 5% Methanol in Water to remove polar interferences.

• Elute the eicosanoids and lactones with 2 mL of 100% Methanol.

• Evaporate to dryness under a gentle stream of nitrogen at room temperature (avoid heat). Reconstitute in 50 µL of Initial Mobile Phase.

Step 3: LC-MS/MS Analysis with Polarity Switching

Causality: To capture both the free acid and the cyclic ester in a single injection, the mass spectrometer must utilize rapid polarity switching.

• Chromatography: Inject 5 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm). Use a gradient of Mobile Phase A (Water + 0.05% Acetic Acid) and Mobile Phase B (Acetonitrile). Note: Keep acid modifiers extremely low (≤0.05%) to prevent on-column lactonization.

• Mass Spectrometry:

  • Program the MS to monitor 5-HETE in ESI- mode (m/z 319.2 → 115.1).

  • Program a polarity switch (e.g., 20 ms switch time) to monitor 5-HETE lactone in ESI+ mode (m/z 303.2 → 285.2).

• Data Validation: Quantify the lactone peak area relative to the internal standard, ensuring that the parallel blank control shows <1% artifactual conversion.

References

• Ghosh, J., & Myers, C. E. (1998). Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells. Proceedings of the National Academy of Sciences. URL:[Link]

• Billecke, S. S., et al. (2000). Lactonase and lactonizing activities of human serum paraoxonase (PON1) and rabbit serum PON3. Biochemical Pharmacology. URL:[Link]

Functional Divergence of Arachidonic Acid Metabolites: 5-oxo-ETE vs. 5-HETE Lactone

For researchers and drug development professionals targeting the 5-lipoxygenase (5-LOX) pathway, distinguishing between the active signaling molecules and their intermediate or prodrug forms is critical for assay fidelity. While both 5-oxo-ETE and 5-HETE lactone originate from the oxygenation of arachidonic acid, their structural divergence dictates entirely different pharmacological roles.

This guide objectively compares the functional performance, receptor pharmacology, and experimental handling of 5-oxo-ETE and 5-HETE lactone. By understanding the causality behind their biological behaviors, scientists can design more robust, self-validating assays for inflammatory and oncological research.

Mechanistic Overview & Signaling Pathways

The 5-LOX pathway generates 5(S)-HETE, a central node in eicosanoid signaling. From this node, the pathways diverge:

• 5-oxo-ETE is generated via the NADP+-dependent oxidation of 5(S)-HETE by 5-hydroxyeicosanoid dehydrogenase (5-HEDH). It is a highly potent, terminal signaling molecule.

• 5-HETE Lactone is a cyclic ester formed from 5-HETE. It lacks direct receptor affinity but serves as a highly lipophilic, membrane-permeable prodrug that is rapidly hydrolyzed back into 5-HETE by specific esterases in plasma and tissues.

Arachidonic acid metabolism pathway detailing 5-oxo-ETE synthesis and 5-HETE lactone hydrolysis.

Structural Divergence and Pharmacokinetics

5-oxo-ETE: The Direct OXER1 Agonist

5-oxo-ETE features a ketone group at the C5 position. This specific structural motif is strictly required for high-affinity binding to OXER1 (Oxoeicosanoid receptor 1), a G-protein-coupled receptor (GPCR) linked to the Gi/o alpha subunit . Upon binding, 5-oxo-ETE triggers a pertussis toxin-sensitive pathway that lowers cAMP and mobilizes intracellular calcium, driving potent chemotactic responses, particularly in eosinophils .

5-HETE Lactone: The Enzymatic Prodrug

In contrast, 5-HETE lactone is a cyclic ester. The cyclization masks the functional groups necessary for OXER1 activation, rendering it largely inactive at the receptor level. However, its lipophilic nature allows it to bypass cellular membranes with high efficiency. Once in plasma or the intracellular space, it is rapidly hydrolyzed by Paraoxonase 1 (PON1) back into the active 5-HETE free acid . Therefore, its biological activity in assays is entirely dependent on the presence of hydrolytic enzymes.

Quantitative Performance Comparison

To guide experimental design, the functional and physicochemical parameters of both compounds are summarized below:

Parameter	5-oxo-ETE	5-HETE Lactone
Primary Target	OXER1 Receptor (Gi/o-coupled GPCR)	Intracellular/Plasma Esterases (PON1)
Receptor Affinity (Kd)	High (~1-5 nM for OXER1)	Negligible (Requires enzymatic hydrolysis)
Eosinophil Chemotaxis (EC50)	~1-10 nM (Highly potent)	>1 μM (Weak/Inactive in washed, serum-free cells)
Prostate Cancer Survival	High (Reverses MK886-induced apoptosis)	High (Acts as a highly permeable prodrug for 5-HETE)
Plasma Stability	Moderate (Metabolized by reductases)	Very Short (Rapidly hydrolyzed to 5-HETE)
Physicochemical Nature	Free acid, hydrophilic at physiologic pH	Cyclic ester, highly lipophilic

Experimental Methodologies & Self-Validating Protocols

When designing comparative assays, researchers must account for the direct vs. indirect mechanisms of these molecules. The following workflows utilize self-validating control systems to ensure data integrity.

Experimental workflow validating the functional disparities between 5-oxo-ETE and 5-HETE lactone.

Protocol 1: Eosinophil Chemotaxis Assay (Boyden Chamber)

Causality & Rationale: 5-oxo-ETE's primary physiological role is driving eosinophil migration via OXER1. A Boyden chamber establishes a stable concentration gradient, differentiating true directional chemotaxis from random chemokinesis. Self-Validation Checkpoint: Pre-treatment with Pertussis Toxin (PTX) must abolish migration. Because OXER1 is Gi/o-coupled, PTX uncoupling proves the migration is specifically receptor-mediated and not an artifact.

• Preparation: Isolate human eosinophils and suspend in serum-free RPMI medium (to prevent unwanted protein binding or enzymatic degradation).

• Validation Control: Pre-incubate a subset of cells with 100 ng/mL PTX for 2 hours at 37°C.

• Gradient Setup: Add 5-oxo-ETE (10 nM) or 5-HETE lactone (10 nM) to the lower well of a 5 μm-pore Boyden microchamber.

• Migration: Seed 1x10^5 eosinophils into the upper chamber. Incubate for 1 hour at 37°C.

• Analysis: Remove non-migrated cells from the upper filter surface. Fix, stain, and count migrated cells on the lower surface. Expected Result: 5-oxo-ETE induces robust migration; 5-HETE lactone shows minimal activity in serum-free media due to the lack of PON1 hydrolysis.

Protocol 2: Prostate Cancer Apoptosis Rescue Assay

Causality & Rationale: Prostate cancer cells (e.g., LNCaP) rely on constitutive 5-LOX activity for survival. Inhibiting FLAP with MK886 starves the cells of endogenous 5-HETE and 5-oxo-ETE, triggering massive apoptosis . Adding exogenous 5-HETE lactone tests its functional capacity to act as a membrane-permeable prodrug to bypass this blockade. Self-Validation Checkpoint: The negative control (MK886 alone) must demonstrate >80% apoptosis to confirm the dependency on the 5-LOX pathway before rescue is attempted.

• Culture: Plate LNCaP cells in serum-free media for 24 hours to establish baseline constitutive 5-LOX dependency.

• Blockade: Treat cells with 10 μM MK886 (FLAP inhibitor) to induce apoptosis.

• Rescue Treatment: Concurrently treat distinct wells with 500 nM of either 5-oxo-ETE or 5-HETE lactone.

• Quantification: After 24 hours, assess cell viability using an Annexin V/PI flow cytometry assay. Expected Result: Both compounds successfully rescue the cells from MK886-induced apoptosis, proving 5-HETE lactone's efficacy as an intracellular prodrug.

Protocol 3: LC-MS/MS Quantification of PON1 Hydrolysis

Causality & Rationale: To definitively prove that 5-HETE lactone acts as a prodrug rather than a direct agonist, its conversion rate in plasma must be quantified. Self-Validation Checkpoint: PON1 is a calcium-dependent enzyme. Using EDTA (calcium chelator) inhibits PON1, while PMSF inhibits standard carboxylesterases. If EDTA halts hydrolysis but PMSF does not, it validates PON1 as the specific driver of lactone activation.

• Incubation: Spike 5 μM 5-HETE lactone into wild-type human plasma at 37°C.

• Inhibitor Controls: Run parallel samples pre-treated with either 1 mM PMSF or 5 mM EDTA.

• Extraction: At intervals (0, 5, 15, 30 mins), quench the reaction with cold methanol and extract lipids using solid-phase extraction (SPE).

• Detection: Analyze via LC-MS/MS (MRM mode) tracking the mass transitions for 5-HETE lactone and free 5-HETE. Expected Result: Rapid conversion to 5-HETE in untreated and PMSF-treated plasma; near-complete inhibition of conversion in EDTA-treated plasma.

References

• 5-Oxo-eicosatetraenoic acid - Wikipedia Source: Wikipedia URL:[Link]

• The eosinophil chemoattractant 5-oxo-ETE and the OXE receptor Source: PubMed Central (PMC) - NIH URL:[Link]

• Rates of lactonization of 4-HDoHE and hydrolysis of 5-HETE lactone by paraoxonase 1 in human and mouse plasma Source: ResearchGate URL:[Link]

• Inhibition of arachidonate 5-lipoxygenase triggers massive apoptosis in human prostate cancer cells Source: PubMed Central (PMC) - NIH URL:[Link]

A Researcher's Guide to Assessing the Specificity of 5-HETE Lactone Receptor Binding

Introduction: The Enigma of 5-HETE Lactone

5-Hydroxyeicosatetraenoic acid (5-HETE) is a key inflammatory mediator derived from arachidonic acid via the 5-lipoxygenase (5-LOX) pathway.[1][2] While the bioactivity of 5-HETE and its potent metabolite, 5-oxo-ETE, are well-documented, acting primarily through the G protein-coupled receptor (GPCR) OXER1, the pharmacology of its cyclized derivative, 5-HETE lactone, remains largely unexplored.[3][4] Early studies identified 5-HETE lactone as a product of arachidonic acid metabolism, but its specific cellular receptor and signaling cascade are yet to be definitively characterized.[1]

For researchers and drug development professionals investigating this molecule, establishing the specificity of its interaction with a putative receptor is paramount. Specificity ensures that the observed biological effects are attributable to the target of interest and not a consequence of off-target binding, a critical factor for developing selective therapeutics. This guide provides a comprehensive, multi-tiered strategy for rigorously assessing the binding specificity of 5-HETE lactone, moving from classical biochemical assays to modern biophysical and cell-based functional validation.

The Receptor Landscape: Known Targets and Potential for Crosstalk

The biological context for 5-HETE lactone is defined by the known receptors for its metabolic relatives. Understanding this landscape is crucial for designing specificity experiments and selecting appropriate competitor ligands.

• OXER1 (The 5-oxo-ETE Receptor): This GPCR is the high-affinity receptor for 5-oxo-ETE, a potent chemoattractant for eosinophils and neutrophils.[4][5][6] 5-HETE itself is a very weak agonist at this receptor, approximately 100 times less potent than 5-oxo-ETE.[4] Given the structural similarity, OXER1 is a primary candidate for off-target binding assessment.

• GPR31 (The 12(S)-HETE Receptor): This receptor binds the regioisomer 12(S)-HETE with high affinity (Kd ≈ 4.8 nM).[7][8] While its affinity for 5(S)-HETE is significantly lower, GPR31 represents another important control to probe the specificity of 5-HETE lactone, especially concerning isomeric selectivity.[8][9]

The core challenge is to determine if 5-HETE lactone binds to a novel, uncharacterized receptor, or if it interacts with one of these known eicosanoid receptors with a unique binding profile.

A Tiered Approach to Assessing Binding Specificity

A robust assessment of binding specificity relies on a combination of orthogonal methods. We propose a three-tiered approach that builds confidence at each stage, from initial biochemical interaction to functional cellular response.

Caption: A tiered workflow for validating receptor binding specificity.

Tier 1: The Gold Standard - Radioligand Competitive Binding Assays

Radioligand binding assays are the cornerstone for characterizing receptor-ligand interactions, providing sensitive and quantitative data on binding affinity.[10][11][12] A competitive binding assay is used to determine the affinity (Ki) of an unlabeled compound (5-HETE lactone) by measuring its ability to displace a labeled ligand from the receptor.

Causality Behind Experimental Choices: To perform this assay, a high-affinity radiolabeled ligand for the putative receptor is required. If a novel receptor is being characterized, a radiolabeled version of 5-HETE lactone itself ([³H]-5-HETE lactone) would need to be synthesized. Alternatively, to test for cross-reactivity, one could use membranes from cells expressing OXER1 or GPR31 and the corresponding radioligands (e.g., [³H]-5-oxo-ETE or [¹²⁵I]-12(S)-HETE).

Experimental Protocol: Competitive Radioligand Binding Assay

This protocol is adapted for a GPCR expressed in a stable cell line (e.g., HEK293).

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells expressing the target receptor to near confluence.

  • Harvest cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, protease inhibitors).[13]

  • Centrifuge the homogenate at low speed to remove nuclei and debris, then centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[13]

  • Wash the membrane pellet and resuspend it in the final assay binding buffer. Determine protein concentration using a BCA assay.[13]

• Assay Setup (96-well plate format):

  • Total Binding: Add membrane preparation, radioligand, and assay buffer.

  • Non-Specific Binding (NSB): Add membrane preparation, radioligand, and a high concentration of a known unlabeled ligand (e.g., 10 µM of unlabeled 5-oxo-ETE for OXER1) to saturate the receptors.[14]

  • Competition: Add membrane preparation, radioligand, and increasing concentrations of the test compound (5-HETE lactone).

• Incubation & Filtration:

  • Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[13]

  • Terminate the reaction by rapid vacuum filtration onto glass fiber filters (e.g., GF/C) that have been pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[13]

  • Quickly wash the filters multiple times with ice-cold wash buffer.

• Data Analysis:

  • Measure the radioactivity trapped on the filters using a scintillation counter.

  • Calculate Specific Binding: Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the competitor (5-HETE lactone).

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of competitor that displaces 50% of the radioligand).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

Tier 2: Orthogonal Validation with Biophysical Methods

While powerful, radioligand assays can be susceptible to artifacts. Orthogonal, label-free methods are essential for validating direct physical interaction.[15][16]

• Surface Plasmon Resonance (SPR): SPR measures changes in the refractive index at the surface of a sensor chip when a ligand in solution binds to a receptor immobilized on the chip.[15][17] This technique provides real-time kinetics (association rate, kₐ; dissociation rate, kₔ) and affinity (Kd) data. It is an excellent method to confirm a direct interaction without the need for any labels.

• Isothermal Titration Calorimetry (ITC): Considered the gold standard for thermodynamic characterization, ITC directly measures the heat released or absorbed during a binding event.[18][] By titrating the ligand (5-HETE lactone) into a solution containing the purified receptor, one can determine the binding affinity (Kd), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction.[18] The main challenge for GPCRs is the need for relatively large quantities of purified, stable protein.

Tier 3: Functional Assays - Does Binding Elicit a Response?

Demonstrating that binding leads to a cellular response is the final and most critical piece of evidence for specificity. For GPCRs, this involves measuring downstream signaling events.

Caption: A canonical GPCR signaling pathway.

GTPγS Binding Assay

This functional assay measures the first step of G protein activation: the exchange of GDP for GTP on the Gα subunit.[20] A non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used. Agonist binding to the receptor stimulates the incorporation of [³⁵S]GTPγS into the G protein, which can be quantified.

Step-by-Step Methodology:

• Prepare cell membranes expressing the receptor, as described for the radioligand assay.

• In a 96-well plate, add membranes, GDP (to ensure G proteins are in an inactive state), and varying concentrations of the agonist (5-HETE lactone).

• Initiate the reaction by adding [³⁵S]GTPγS.

• Incubate for a defined period (e.g., 30-60 min) at 30°C.

• Terminate the reaction and separate bound from free [³⁵S]GTPγS using filtration.

• Quantify the membrane-bound radioactivity.

• Plot the amount of [³⁵S]GTPγS bound against the agonist concentration to generate a dose-response curve and determine the EC₅₀ (effective concentration for 50% of maximal response) and Eₘₐₓ (maximal effect).

A specific response will show a robust, saturable increase in [³⁵S]GTPγS binding in response to 5-HETE lactone, which is not observed in control membranes lacking the receptor.

Data Synthesis: Building a Specificity Profile

To effectively assess specificity, 5-HETE lactone should be tested against a panel of relevant receptors and compared with structurally related ligands. The data can be summarized for clear comparison.

Compound	Target Receptor Ki (nM)	OXER1 Ki (nM)	GPR31 Ki (nM)	Target Receptor EC₅₀ (nM) (GTPγS Assay)
5-HETE Lactone	[Insert Value]	>10,000	>10,000	[Insert Value]
5(S)-HETE	High µM / Low µM	~1,000 - 5,000	High µM	Weak / Partial Agonist
5-oxo-ETE	>10,000	~5 - 20	>10,000	No Activity
12(S)-HETE	>10,000	>10,000	~5 - 15	No Activity
LTB₄	>10,000	>10,000	>10,000	No Activity

Interpreting the Results: A highly specific interaction would be characterized by a potent and high-affinity binding (low nM Ki) of 5-HETE lactone to its target receptor, with at least a 100-fold lower affinity (high Ki) for other related receptors like OXER1 and GPR31. This biochemical specificity should be mirrored by functional potency (low nM EC₅₀) in the GTPγS assay exclusively at the target receptor.

Conclusion

Determining the receptor binding specificity of 5-HETE lactone is a critical endeavor that requires a rigorous, multi-faceted approach. By systematically employing competitive radioligand binding assays as a foundation, validating direct interactions with biophysical methods like SPR or ITC, and confirming functional consequences through cell-based assays such as GTPγS binding, researchers can build a comprehensive and defensible specificity profile. This tiered strategy not only validates the primary target but also proactively identifies potential off-target activities, providing the clarity and confidence needed to advance the study of this enigmatic lipid mediator and its potential therapeutic applications.

References

• Multispan, Inc. GPCR Membrane Ligand Binding Assay Development. Available from: [Link]

• Robinson, C. V. et al. (2011). Biophysical characterization of G-protein coupled receptor-peptide ligand binding. PMC. Available from: [Link]

• Prossnitz, E. R. et al. (2018). Competitive Binding Assay for the G-Protein-Coupled Receptor 30 (GPR30) or G-Protein-Coupled Estrogen Receptor (GPER). PubMed. Available from: [Link]

• O'Brien, R. et al. (2011). The use of biophysical methods increases success in obtaining liganded crystal structures. Acta Crystallographica Section D: Biological Crystallography. Available from: [Link]

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